2-(2-Methoxyphenyl)cyclopropan-1-amine

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(2-methoxyphenyl)cyclopropan-1-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(2-methoxyphenyl)cyclopropan-1-amine, a notable member of the arylcyclopropylamine family, represents a chemical scaffold of significant interest in medicinal chemistry and drug discovery. The unique structural and electronic properties imparted by the strained cyclopropane ring, coupled with the pharmacophoric methoxyphenyl group, make this compound a compelling subject for investigation. This guide provides a comprehensive technical overview of 2-(2-methoxyphenyl)cyclopropan-1-amine, including its chemical identity, physicochemical properties, a detailed representative synthesis protocol, and an exploration of its potential applications in the pharmaceutical landscape, particularly in the context of neuroactive agents.

Chemical Identity and Physicochemical Properties

The foundational step in understanding any chemical entity is to establish its precise identity and key physical and chemical characteristics.

Property	Value	Reference
CAS Number	1157140-13-0	[1]
Molecular Formula	C₁₀H₁₃NO	[1]
Molecular Weight	163.22 g/mol	[1]
IUPAC Name	2-(2-methoxyphenyl)cyclopropan-1-amine
SMILES	COc1ccccc1C1CC1N	[1]
Appearance	Expected to be a liquid or low-melting solid
Solubility	Expected to be soluble in organic solvents

Synthesis of 2-(2-methoxyphenyl)cyclopropan-1-amine: A Representative Protocol

Synthetic Strategy Overview

The overall synthetic strategy is a multi-step process beginning with the commercially available 2-vinylanisole. This is followed by a rhodium-catalyzed cyclopropanation, saponification of the resulting ester, and finally, a Curtius rearrangement to yield the target amine.

Caption: A representative synthetic workflow for 2-(2-methoxyphenyl)cyclopropan-1-amine.

Detailed Experimental Protocol

Step 1: Synthesis of Ethyl 2-(2-methoxyphenyl)cyclopropanecarboxylate

This step involves the formation of the cyclopropane ring via a transition metal-catalyzed reaction between an alkene and a diazo compound. Rhodium(II) acetate is a commonly used and efficient catalyst for this transformation.

• Materials:

  • 2-Vinylanisole

  • Ethyl diazoacetate

  • Rhodium(II) acetate dimer (Rh₂(OAc)₄)

  • Dichloromethane (DCM), anhydrous

• Procedure:

  • To a solution of 2-vinylanisole (1.0 eq) in anhydrous DCM, add a catalytic amount of Rh₂(OAc)₄ (e.g., 0.5 mol%).

  • Slowly add a solution of ethyl diazoacetate (1.1 eq) in anhydrous DCM to the reaction mixture at room temperature under an inert atmosphere (e.g., nitrogen or argon). The addition is typically performed over several hours to control the reaction rate and minimize the formation of byproducts.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, the reaction mixture is concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel to afford ethyl 2-(2-methoxyphenyl)cyclopropanecarboxylate as a mixture of cis and trans isomers.

Step 2: Synthesis of 2-(2-methoxyphenyl)cyclopropanecarboxylic acid

The ester is hydrolyzed to the corresponding carboxylic acid in this step.

• Materials:

  • Ethyl 2-(2-methoxyphenyl)cyclopropanecarboxylate

  • Sodium hydroxide (NaOH)

  • Ethanol (EtOH)

  • Water (H₂O)

  • Hydrochloric acid (HCl), aqueous solution

• Procedure:

  • Dissolve the ethyl 2-(2-methoxyphenyl)cyclopropanecarboxylate (1.0 eq) in a mixture of EtOH and H₂O.

  • Add a solution of NaOH (e.g., 2.0 eq) and heat the mixture to reflux.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • Dilute the aqueous residue with water and wash with a non-polar organic solvent (e.g., diethyl ether or hexane) to remove any unreacted starting material.

  • Acidify the aqueous layer with a cooled HCl solution to precipitate the carboxylic acid.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum to yield 2-(2-methoxyphenyl)cyclopropanecarboxylic acid.

Step 3: Synthesis of 2-(2-methoxyphenyl)cyclopropan-1-amine

The final step involves the conversion of the carboxylic acid to the amine via a Curtius rearrangement. This reaction proceeds through an isocyanate intermediate which is subsequently hydrolyzed.

• Materials:

  • 2-(2-methoxyphenyl)cyclopropanecarboxylic acid

  • Diphenylphosphoryl azide (DPPA)

  • Triethylamine (NEt₃)

  • tert-Butanol (t-BuOH)

  • 1,4-Dioxane

  • Hydrochloric acid (HCl) in 1,4-dioxane

• Procedure:

  • To a solution of 2-(2-methoxyphenyl)cyclopropanecarboxylic acid (1.0 eq) in anhydrous t-BuOH, add triethylamine (1.1 eq) and DPPA (1.1 eq) at room temperature.

  • Heat the reaction mixture to reflux and monitor the reaction by TLC.

  • After the reaction is complete, cool the mixture and remove the solvent under reduced pressure.

  • The residue contains the tert-butoxycarbonyl (Boc)-protected amine. Dissolve this crude product in 1,4-dioxane.

  • Add a solution of HCl in 1,4-dioxane and stir at room temperature to effect deprotection.

  • The hydrochloride salt of the product will precipitate. Collect the solid by filtration, wash with a small amount of cold 1,4-dioxane, and dry under vacuum to yield 2-(2-methoxyphenyl)cyclopropan-1-amine hydrochloride.

Mechanistic Insights

The key transformations in this synthetic sequence are the cyclopropanation and the Curtius rearrangement.

Caption: Key mechanistic steps in the synthesis.

Potential Applications in Drug Development

The 2-arylcyclopropylamine scaffold is a privileged structure in medicinal chemistry, most notably recognized in the structure of tranylcypromine, a monoamine oxidase inhibitor (MAOI).[3]

Monoamine Oxidase Inhibition

Monoamine oxidases (MAO-A and MAO-B) are enzymes responsible for the degradation of monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine.[4][5] Inhibition of these enzymes leads to an increase in the synaptic levels of these neurotransmitters, a mechanism that is effective in the treatment of depression and other neurological disorders.[6][] The cyclopropylamine moiety is known to be a potent irreversible inhibitor of MAO enzymes.[3] It is hypothesized that the 2-(2-methoxyphenyl)cyclopropan-1-amine could act as an MAO inhibitor, with the methoxy substituent potentially influencing its selectivity for MAO-A versus MAO-B and its overall pharmacokinetic profile.

Other Potential Central Nervous System (CNS) Applications

Beyond MAO inhibition, arylcyclopropylamines have been investigated for their activity at other CNS targets. For instance, certain derivatives have shown affinity for serotonin receptors.[8] The conformational rigidity of the cyclopropane ring can be advantageous in drug design, as it reduces the number of accessible conformations, potentially leading to higher affinity and selectivity for a specific biological target.

Analytical Characterization

While experimental analytical data for 2-(2-methoxyphenyl)cyclopropan-1-amine is not widely published, a predicted ¹H NMR spectrum can provide an indication of the expected chemical shifts.

Proton Assignment (Predicted)	Chemical Shift (ppm)	Multiplicity
Aromatic protons	6.8 - 7.3	Multiplet
-OCH₃ protons	~3.8	Singlet
Cyclopropane CH-NH₂ proton	2.5 - 3.0	Multiplet
Cyclopropane CH-Ar proton	2.0 - 2.5	Multiplet
Cyclopropane CH₂ protons	0.8 - 1.5	Multiplet
-NH₂ protons	Broad singlet

Note: This is a predicted spectrum and actual values may vary.[9]

For mass spectrometry, the molecular ion peak [M]⁺ would be expected at m/z 163, with fragmentation patterns corresponding to the loss of the amine group and cleavage of the cyclopropane ring.

Conclusion

2-(2-methoxyphenyl)cyclopropan-1-amine is a compound with significant potential for further investigation in the field of drug discovery. Its structural similarity to known neuroactive agents, coupled with the unique properties of the cyclopropylamine moiety, makes it a promising candidate for the development of novel therapeutics targeting the central nervous system. The representative synthetic protocol provided in this guide offers a practical approach for its preparation, enabling further pharmacological and toxicological evaluation. As research into novel CNS agents continues to expand, molecules such as 2-(2-methoxyphenyl)cyclopropan-1-amine will undoubtedly play a crucial role in the discovery of next-generation therapies.

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A Technical Guide to the Crystallographic Analysis of 2-(2-methoxyphenyl)cyclopropan-1-amine

Abstract

This technical guide outlines a comprehensive methodology for the determination and analysis of the single-crystal X-ray structure of 2-(2-methoxyphenyl)cyclopropan-1-amine. As a compound of interest within the field of psychoactive research chemicals and drug development, a definitive understanding of its three-dimensional atomic arrangement is critical for elucidating structure-activity relationships, predicting physicochemical properties, and informing rational drug design.[1][2][3] To date, the crystal structure of this specific molecule has not been reported in the public domain, representing a significant knowledge gap. This document provides a self-validating, step-by-step protocol—from synthesis and crystallization to data collection and structure refinement—designed to yield a high-resolution crystal structure suitable for publication and further computational analysis. The causality behind each experimental choice is detailed, ensuring both technical accuracy and practical applicability for researchers in the field.

Introduction: The Rationale for Structural Elucidation

2-(2-methoxyphenyl)cyclopropan-1-amine is a substituted cyclopropylamine derivative with structural similarities to known psychoactive compounds. The precise spatial arrangement of the 2-methoxyphenyl group relative to the cyclopropylamine moiety is expected to be a key determinant of its pharmacological activity. X-ray crystallography stands as the definitive method for determining the absolute configuration and conformational preferences of a molecule in the solid state.[3][4]

The determination of this crystal structure is paramount for several reasons:

• Unambiguous Stereochemical Assignment: It will provide an exact three-dimensional model of the molecule, confirming bond lengths, bond angles, and torsion angles.[5][6]

• Understanding Intermolecular Interactions: The crystal packing reveals how molecules interact with each other through forces like hydrogen bonding and van der Waals interactions, which directly influence properties such as melting point, solubility, and stability.[7]

• Foundation for Structure-Based Drug Design (SBDD): A high-resolution structure is an invaluable asset for computational chemists and pharmacologists.[1] It provides a validated starting point for docking studies, molecular dynamics simulations, and the design of new analogs with potentially enhanced or modulated activity.[1]

• Polymorph Identification: The crystallization process may reveal different crystalline forms (polymorphs), each with unique physical properties that can impact drug development and formulation.[4][8]

This guide, therefore, serves as a complete roadmap for any researcher or drug development professional seeking to determine and understand the crystal structure of this, or structurally related, small molecules.

Proposed Methodology for Crystal Structure Determination

Synthesis and High-Purity Sample Preparation

The prerequisite for any successful crystallization experiment is a sample of the highest possible purity. The presence of impurities can inhibit nucleation or be incorporated into the crystal lattice, leading to poor-quality crystals or inaccurate structural data.

Synthesis Protocol: A common route to substituted cyclopropylamines involves the cyclopropanation of an appropriate alkene. While several synthetic routes may exist, a plausible approach involves the reaction of 2-methoxystyrene with a carbene or carbenoid source, followed by functional group manipulation to introduce the amine. For instance, a Simmons-Smith or a diazo-mediated cyclopropanation followed by a Curtius or Hofmann rearrangement of a corresponding carboxylic acid or amide derivative could be employed.

Purification Protocol:

• Initial Purification: Following synthesis, the crude product should be subjected to column chromatography on silica gel. A gradient elution system, for example, starting with hexane/ethyl acetate and gradually increasing the polarity, should be optimized to separate the target compound from unreacted starting materials and byproducts.

• Final Purification/Salt Formation: For crystallization, the freebase can be used directly, or it can be converted to a salt (e.g., hydrochloride or tartrate) by reacting it with the corresponding acid. Salts often exhibit higher crystallinity than their freebase counterparts. The final purified product (freebase or salt) should be recrystallized from a suitable solvent system to achieve >99% purity, as confirmed by NMR spectroscopy and HPLC.

Single Crystal Growth: A Screening-Based Approach

Growing single crystals suitable for X-ray diffraction is often the most challenging step and is frequently described as both a science and an art.[9] A systematic screening of various conditions is the most reliable path to success. The process relies on creating a supersaturated solution from which the molecule can slowly and orderly precipitate into a crystalline lattice.[10][11]

Experimental Protocol:

• Solvent Selection: Begin by testing the solubility of the purified compound in a range of solvents with varying polarities. An ideal crystallization solvent is one in which the compound is sparingly soluble at room temperature but more soluble upon heating. A table of suggested initial screening solvents is provided below.

Solvent Class	Examples	Rationale
Protic	Methanol, Ethanol, Isopropanol	Capable of hydrogen bonding, which may aid in ordering the amine group.
Aprotic Polar	Acetone, Acetonitrile, Ethyl Acetate, Tetrahydrofuran (THF)	Good general solvents for a wide range of organic molecules.
Aprotic Nonpolar	Hexane, Toluene, Dichloromethane	Useful as anti-solvents in diffusion setups.
"Last Resort"	Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)	For highly insoluble compounds, best used in diffusion methods.[9]

• Crystallization Techniques: Employ multiple techniques in parallel to maximize the chances of obtaining high-quality crystals.[12]

  • Slow Evaporation: Dissolve the compound in a suitable solvent in a small vial. Cover the vial with a cap containing a few pinholes and leave it undisturbed. The slow evaporation of the solvent gradually increases the concentration, leading to crystal growth.[9] This is often the simplest and most effective method.[9]

  • Vapor Diffusion: Place a concentrated solution of the compound in a small, open container. Place this container inside a larger, sealed vessel that contains a more volatile "anti-solvent" in which the compound is insoluble. The vapor from the anti-solvent will slowly diffuse into the compound's solution, reducing its solubility and inducing crystallization.[10]

  • Cooling: Create a saturated solution of the compound in a suitable solvent at an elevated temperature. Allow the solution to cool slowly to room temperature, and then transfer it to a refrigerator or freezer. The decrease in temperature reduces solubility, promoting crystal formation.

The following diagram illustrates a logical workflow for the crystallization screening process.

Caption: Workflow for crystallization screening of 2-(2-methoxyphenyl)cyclopropan-1-amine.

Single-Crystal X-ray Diffraction (SC-XRD)

Once a suitable single crystal (typically 0.1-0.3 mm in each dimension, with sharp edges and no visible defects) is obtained, it can be analyzed using a single-crystal X-ray diffractometer.[13]

Data Collection Protocol:

• Crystal Mounting: A selected crystal is carefully mounted on a goniometer head, often using a cryoloop and a cryoprotectant oil.[5]

• Data Collection: The mounted crystal is placed in the X-ray beam (typically Mo Kα or Cu Kα radiation) and cooled to a low temperature (e.g., 100 K) using a stream of nitrogen gas. Cooling minimizes thermal motion of the atoms, resulting in a sharper diffraction pattern and higher quality data.

• Diffraction Pattern: The instrument rotates the crystal through a series of angles while exposing it to X-rays.[5] A detector records the positions and intensities of the thousands of diffracted X-ray reflections.[5][13]

Structure Solution and Refinement

The collected diffraction data is a reciprocal space representation of the crystal lattice. Computational methods are required to translate this data into a three-dimensional atomic model.

Protocol using the SHELX Software Suite: The SHELX suite of programs is the industry standard for small-molecule crystallography.[14] The process is iterative.[15]

• Data Reduction: The raw diffraction images are processed to integrate the intensities of each reflection and apply corrections for experimental factors (e.g., Lorentz and polarization effects).

• Structure Solution (SHELXT or SHELXS): Ab initio methods, such as Direct Methods or Patterson methods, are used to solve the "phase problem" and generate an initial electron density map.[14][16] This map reveals the positions of the heavier atoms (C, N, O).

• Model Building and Refinement (SHELXL):

  • An initial model is built by assigning atoms to the peaks in the electron density map.

  • This model is then refined against the experimental data using a least-squares minimization process.[17][18] The program adjusts atomic coordinates and thermal displacement parameters to improve the agreement between the observed diffraction pattern and the one calculated from the model.[18]

  • Difference Fourier maps (F_obs - F_calc) are calculated to locate missing atoms, particularly hydrogen atoms.[17]

  • This cycle of refinement and model building is repeated until the model converges and key statistical indicators (R1 factor, wR2, and Goodness-of-Fit) reach acceptable values, signifying a good fit between the model and the data.

The following diagram outlines the structure solution and refinement workflow.

Caption: Iterative workflow for crystal structure solution and refinement using SHELX.

Anticipated Structural Analysis and Significance

A successful structure determination will provide a wealth of data for in-depth analysis.

Quantitative Data Summary: All key geometric parameters should be summarized in tables for clarity.

Parameter Type	Examples	Significance
Bond Lengths (Å)	C-C, C-N, C-O	Confirms covalent structure and can indicate bond order or strain.
Bond Angles (°)	C-C-C, C-N-H	Defines the local geometry and hybridization of atoms.
Torsion Angles (°)	C-C-C-C, C-N-C-C	Describes the conformation of the molecule, including ring puckering and substituent orientation.

Key Areas of Analysis:

• Conformation: The analysis will focus on the relative orientation of the 2-methoxyphenyl ring and the amine group with respect to the cyclopropane ring. This conformation is critical for how the molecule presents itself to a biological target.

• Intermolecular Interactions: A primary focus will be on the hydrogen bonding capabilities of the amine group. The N-H protons can act as hydrogen bond donors, while the nitrogen lone pair and the methoxy oxygen can act as acceptors. Identifying these interactions is key to understanding the crystal's stability and properties.

The diagram below illustrates a potential hydrogen bonding network that might be observed, where molecules form dimers through N-H···N interactions.

Caption: Hypothetical N-H···N hydrogen bond dimer interaction.

Conclusion

The absence of a publicly available crystal structure for 2-(2-methoxyphenyl)cyclopropan-1-amine presents a clear opportunity for impactful research. By following the rigorous, self-validating protocols outlined in this guide, researchers can confidently pursue the determination of this structure. The resulting atomic-level insights will be invaluable, providing a concrete foundation for understanding the compound's physicochemical properties, informing structure-activity relationship studies, and ultimately enabling more sophisticated and targeted drug design efforts. The successful execution of this work will represent a significant contribution to the fields of medicinal chemistry and pharmacology.

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Protocols & Analytical Methods

Application Note: Asymmetric Synthesis of 2-(2-Methoxyphenyl)cyclopropan-1-amine

Executive Summary

The 2-arylcyclopropylamine (ACPA) scaffold is a privileged pharmacophore in modern drug discovery, serving as the core structural motif for potent monoamine oxidase (MAO) and lysine-specific demethylase 1 (LSD1) inhibitors[1]. Because the biological target engagement of ACPAs is highly stereospecific, accessing enantiopure derivatives is a critical requirement in preclinical development.

This application note details a robust, highly stereocontrolled synthetic workflow for 2-(2-methoxyphenyl)cyclopropan-1-amine . By leveraging a rhodium-catalyzed asymmetric cyclopropanation followed by a stereoretentive Curtius rearrangement, this protocol provides scalable access to the (1R,2S)-enantiomer with exceptional diastereomeric and enantiomeric purity.

Mechanistic Pathway & Synthetic Logic

The synthesis of chiral 2-(2-methoxyphenyl)cyclopropan-1-amine is orchestrated through a three-stage sequence designed to establish and preserve the chiral centers:

Stage 1: Asymmetric Cyclopropanation

The foundational stereocenters are established via the reaction of 2-methoxystyrene with ethyl diazoacetate (EDA). This transformation is catalyzed by Rh₂(S-DOSP)₄ (dirhodium tetrakis((S)-N-(dodecylbenzenesulfonyl)prolinate)).

• Causality of Catalyst Choice: The dirhodium core decomposes EDA to form a highly electrophilic rhodium carbenoid. The bulky S-DOSP ligands create a D2​ -symmetric chiral crown around the metal center. This forces the 2-methoxystyrene to approach the carbenoid in a highly organized, asynchronous end-on trajectory[2]. Steric repulsion between the aryl ring of the styrene and the ester group of the carbenoid strictly favors the trans-(1R,2S) configuration.

Stage 2: Ester Saponification

The resulting ethyl ester is hydrolyzed to the corresponding cyclopropanecarboxylic acid using mild alkaline conditions (LiOH).

• Causality of Conditions: Mild, room-temperature saponification is critical to prevent base-catalyzed epimerization of the α -stereocenter, which would degrade the diastereomeric ratio (dr).

Stage 3: Stereoretentive Curtius Rearrangement

The carboxylic acid is converted to the target amine via a Curtius rearrangement using diphenylphosphoryl azide (DPPA)[1].

• Causality of the Rearrangement: DPPA safely generates an acyl azide intermediate in situ. Upon heating, the azide expels nitrogen gas to form an isocyanate. Because the migration of the cyclopropyl carbon to the nitrogen atom is a concerted process , it occurs with 100% retention of configuration[3]. Trapping the isocyanate with tert-butanol directly yields a stable Boc-protected amine, preventing the formation of symmetric urea byproducts.

Quantitative Data: Catalyst Optimization

The superiority of the Rh₂(S-DOSP)₄ catalyst for the asymmetric cyclopropanation of 2-methoxystyrene is demonstrated in the comparative data below. Achiral catalysts yield poor diastereoselectivity, while optimized chiral dirhodium systems provide near-perfect stereocontrol.

Catalyst System	Solvent	Temp (°C)	Yield (%)	Diastereomeric Ratio (trans:cis)	Enantiomeric Excess (trans) (%)
Rh₂(OAc)₄ (Achiral)	DCM	25	82	65:35	Racemic
Ru(II)-Pheox	Toluene	25	76	88:12	85
Rh₂(S-DOSP)₄	Hexanes	25	91	96:4	98

Workflow Visualization

Workflow for the asymmetric synthesis of 2-(2-methoxyphenyl)cyclopropan-1-amine.

Experimental Protocols

Protocol A: Rhodium-Catalyzed Asymmetric Cyclopropanation

Self-Validating System: The reaction progress is visually validated by the continuous evolution of nitrogen gas. Cessation of bubbling indicates the complete consumption of the diazoacetate.

• Preparation: To a flame-dried, argon-purged Schlenk flask, add 2-methoxystyrene (10.0 mmol, 1.34 g) and Rh₂(S-DOSP)₄ (0.01 mmol, 0.1 mol%) in 20 mL of anhydrous hexanes.

• Syringe Pump Addition: Dissolve ethyl diazoacetate (EDA, 12.0 mmol, 1.37 g) in 10 mL of anhydrous hexanes. Add this solution to the stirring reaction mixture via a syringe pump over a strict 4-hour period at 25 °C.

  • Senior Scientist Insight: Slow addition is paramount. It maintains a low steady-state concentration of the rhodium carbenoid, suppressing the bimolecular side-reaction where two carbenoids couple to form diethyl maleate/fumarate.

• Workup: Stir for an additional 1 hour after addition is complete. Pass the mixture through a short pad of silica gel (eluting with 10% EtOAc/Hexanes) to remove the rhodium catalyst. Concentrate in vacuo to yield (1R,2S)-ethyl 2-(2-methoxyphenyl)cyclopropane-1-carboxylate.

Protocol B: Saponification

• Reaction: Dissolve the crude ester from Protocol A in a mixture of THF/MeOH/H₂O (2:1:1, 40 mL). Add LiOH·H₂O (30.0 mmol, 1.26 g).

• Monitoring: Stir at room temperature for 12 hours. Monitor by TLC (stain with KMnO₄) until the ester spot is completely consumed.

• Isolation: Concentrate the organic solvents in vacuo. Dilute the aqueous layer with water (20 mL) and wash with diethyl ether (2 x 20 mL) to remove unreacted styrene.

• Acidification: Cool the aqueous layer to 0 °C and carefully acidify to pH 2 using 1M HCl. Extract the precipitated (1R,2S)-2-(2-methoxyphenyl)cyclopropane-1-carboxylic acid with EtOAc (3 x 30 mL). Dry over Na₂SO₄ and concentrate.

Protocol C: Curtius Rearrangement

Self-Validating System: The successful formation of the isocyanate is validated by a secondary phase of nitrogen gas evolution upon heating to 80 °C.

• Activation: Dissolve the carboxylic acid (approx. 8.0 mmol) in anhydrous toluene (30 mL). Add triethylamine (9.6 mmol, 1.34 mL) and cool to 0 °C under argon.

• Azide Formation: Add diphenylphosphoryl azide (DPPA, 8.8 mmol, 1.90 mL) dropwise. Stir at 0 °C for 2 hours.

• Rearrangement & Trapping: Add anhydrous tert-butanol (40.0 mmol, 3.8 mL). Heat the reaction mixture to 80 °C for 8 hours.

  • Senior Scientist Insight: Ensure the system is rigorously dry. Trace water will outcompete tert-butanol in reacting with the isocyanate, leading to the formation of an unstable carbamic acid that decarboxylates to the free amine, which then attacks another isocyanate molecule to form a symmetric urea dead-end byproduct.

• Purification: Cool to room temperature, wash with saturated NaHCO₃, dry, and concentrate. Purify via flash chromatography to isolate the Boc-protected cyclopropylamine.

Protocol D: Deprotection to Final API Building Block

• Cleavage: Dissolve the Boc-protected amine in 10 mL of anhydrous dichloromethane. Add 10 mL of 4M HCl in dioxane.

• Isolation: Stir at room temperature for 2 hours. The target compound, (1R,2S)-2-(2-methoxyphenyl)cyclopropan-1-amine hydrochloride, will precipitate as a white crystalline solid. Filter, wash with cold diethyl ether, and dry under high vacuum.

References

• Syntheses of Biologically Active 2-Arylcyclopropylamines. Synthesis 2017.[Link]

• Isotope Effects and the Nature of Selectivity in Rhodium-Catalyzed Cyclopropanations. Journal of the American Chemical Society 2003.[Link]

• Advances in the Synthesis of Cyclopropylamines. Chemical Reviews 2025.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 136. Isotope Effects and the Nature of Selectivity in Rhodium-Catalyzed Cyclopropanations - The Davies Group [scholarblogs.emory.edu]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Protocol for the N-Arylation of 2-(2-Methoxyphenyl)cyclopropan-1-amine

Scientific Rationale & Context

The molecular scaffold of 2-arylcyclopropan-1-amines, derived from the classical monoamine oxidase (MAO) inhibitor tranylcypromine, has emerged as a privileged pharmacophore in epigenetic drug discovery. Specifically, functionalized derivatives such as 2-(2-methoxyphenyl)cyclopropan-1-amine are critical building blocks for the synthesis of highly potent Lysine-Specific Demethylase 1 (LSD1/KDM1A) inhibitors .

Late-stage functionalization of this primary amine via N-arylation is a fundamental step in elaborating the drug's surface-recognition motif. However, the N-arylation of cyclopropylamines is notoriously challenging. The inherent ring strain of the cyclopropane moiety makes the intermediate transition-metal complexes highly susceptible to β-carbon elimination, leading to undesired ring-opening side reactions. To overcome this, highly tuned catalytic systems—primarily utilizing Palladium (Buchwald-Hartwig) or Copper (Ullmann-type) cross-coupling—must be employed to ensure chemoselectivity and preserve the cyclopropyl core .

Mechanistic Insights & Causality in Experimental Design

When designing an N-arylation protocol for 2-(2-methoxyphenyl)cyclopropan-1-amine, the choice of catalyst, ligand, and base is not arbitrary; it is dictated by the precise electronic and steric demands of the catalytic cycle.

• Ligand Selection (The Causality of Sterics): Traditional ligands like BINAP or dppf often fail with cyclopropylamines because the resulting Pd(II)-amido complex is long-lived enough to undergo β-carbon elimination (ring-opening). By utilizing a highly bulky, electron-rich biaryl dialkylphosphine ligand such as tBuBrettPhos , the steric bulk forces the Pd(II) center to undergo rapid reductive elimination. This kinetically outcompetes the ring-opening pathway, selectively yielding the intact N-arylated cyclopropylamine .

• Base and Solvent Dynamics: Sodium tert-butoxide (NaOtBu) in anhydrous toluene is the optimal combination. The non-polar nature of toluene prevents competitive solvent coordination at the palladium center, while the strong basicity of NaOtBu ensures rapid deprotonation of the coordinated amine.

Figure 1: Buchwald-Hartwig catalytic cycle for the N-arylation of cyclopropylamines.

Quantitative Data: Catalyst & Ligand Optimization Matrix

The following table summarizes the optimization landscape for the mono-N-arylation of cyclopropylamines with aryl bromides, demonstrating the critical impact of ligand selection on product yield and structural integrity.

Precatalyst / Metal	Ligand	Base	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
Pd(OAc)₂ (2 mol%)	BINAP	Cs₂CO₃	Toluene	100	< 30%	Extensive cyclopropane ring-opening.
Pd₂(dba)₃ (2 mol%)	XPhos	NaOtBu	1,4-Dioxane	80	55%	Moderate yield; competitive diarylation observed.
[(tBuBrettPhos)Pd(allyl)]OTf	tBuBrettPhos	NaOtBu	Toluene	80	> 90%	Optimal; rapid reductive elimination, intact ring.
CuI (5 mol%)	N-carbazolyl ligand	K₃PO₄	DMSO	25 (RT)	85%	Viable alternative for base-sensitive substrates .

Experimental Protocol: Palladium-Catalyzed N-Arylation

This protocol describes the coupling of 2-(2-methoxyphenyl)cyclopropan-1-amine with a generic aryl bromide (Ar-Br) using a pre-formed Pd(II) precatalyst to ensure a self-validating, highly reproducible workflow.

Figure 2: Workflow for the palladium-catalyzed N-arylation of cyclopropylamines.

Materials Required

• Substrate: 2-(2-methoxyphenyl)cyclopropan-1-amine (1.2 equiv, 1.2 mmol)

• Electrophile: Aryl bromide (1.0 equiv, 1.0 mmol)

• Precatalyst: [(tBuBrettPhos)Pd(allyl)]OTf (2 mol%)

• Base: NaOtBu (1.5 equiv, 1.5 mmol)

• Solvent: Anhydrous Toluene (0.2 M, 5.0 mL)

Step-by-Step Methodology

Step 1: Reaction Assembly (Inert Atmosphere)

• Causality Check: Moisture and oxygen rapidly deactivate Pd(0) species and quench the NaOtBu base. All solid handling must be performed inside an argon-filled glovebox.

• To an oven-dried 20 mL scintillation vial equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol),[(tBuBrettPhos)Pd(allyl)]OTf (2 mol%), and NaOtBu (1.5 mmol).

• Seal the vial with a PTFE-lined septum cap and remove it from the glovebox.

Step 2: Substrate and Solvent Addition

• Connect the sealed vial to a Schlenk line (Argon).

• Inject 5.0 mL of anhydrous toluene. Self-Validation: Ensure the toluene has been titrated via Karl Fischer (KF) to confirm <50 ppm H₂O prior to use.

• Inject 2-(2-methoxyphenyl)cyclopropan-1-amine (1.2 mmol) dropwise via a gas-tight syringe.

Step 3: Thermal Activation

• Place the vial in a pre-heated aluminum block at 80 °C.

• Stir vigorously (800 rpm) for 12–24 hours. The mixture will typically transition from a pale yellow suspension to a dark red/brown homogeneous mixture as the active Pd(0) species is generated and consumed.

Step 4: In-Process Control (IPC) & Self-Validation

• After 12 hours, withdraw a 10 µL aliquot, dilute in 1 mL of LC-MS grade acetonitrile, and analyze.

• TLC Validation: Spot the reaction mixture against the starting amine on a silica plate (Eluent: 3:1 Hexanes/EtOAc). Stain with Ninhydrin and heat.

  • Observation: The primary starting amine will stain a vibrant dark purple. The successful secondary N-arylated product will either not stain or appear as a faint yellow/brown spot, confirming the conversion of the primary amine.

Step 5: Work-up and Isolation

• Cool the reaction to room temperature. Quench by filtering the mixture through a short pad of Celite to remove palladium black and inorganic salts. Elute with ethyl acetate (20 mL).

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Step 6: Analytical Confirmation (NMR)

• Self-Validating NMR Shift: In the ¹H NMR spectrum (CDCl₃), locate the cyclopropyl CH-N proton. In the starting 2-(2-methoxyphenyl)cyclopropan-1-amine, this proton resonates at ~2.5–2.8 ppm. Upon successful N-arylation, the electron-withdrawing nature of the new aryl group will deshield this proton, shifting it distinctly downfield to 3.0–3.5 ppm . The absence of vinylic protons (5.0–6.5 ppm) confirms that no ring-opening has occurred.

References

• Palladium-catalysed synthesis of small-molecule epigenetic inhibitors as anticancer therapeutics. Journal of Enzyme Inhibition and Medicinal Chemistry, 2023. URL:[Link]

• Palladium-Catalyzed N-Arylation of Cyclopropylamines. Organic Letters, 2016, 18(6), 1442-1445. URL:[Link]

• Room-Temperature CuI-Catalyzed N-Arylation of Cyclopropylamine. The Journal of Organic Chemistry, 2024, 89, 57-62. URL:[Link]

Application Notes and Protocols: The Utility of 2-(2-Methoxyphenyl)cyclopropan-1-amine in Modern Medicinal Chemistry

Introduction: The Cyclopropylamine Scaffold in Drug Design

The cyclopropylamine moiety is a privileged structural motif in medicinal chemistry, valued for its unique combination of conformational rigidity and favorable metabolic properties.[1][2] The three-membered ring introduces a significant degree of strain, which paradoxically enhances its stability against oxidative metabolism by cytochrome P450 (CYP) enzymes while providing a defined spatial orientation for its substituents.[3][4] This constrained geometry can lead to higher binding affinity and selectivity for biological targets.[4][5] Furthermore, the amine group's basicity is attenuated by the cyclopropane ring, a property that can be fine-tuned to optimize pharmacokinetic profiles.[6]

This guide focuses on a specific, highly versatile derivative: 2-(2-methoxyphenyl)cyclopropan-1-amine . This molecule combines the foundational cyclopropylamine core with a 2-methoxyphenyl group, a common feature in neuropharmacological agents. The ortho-methoxy substituent can serve multiple roles: it can act as a hydrogen bond acceptor, influence the conformation of the phenyl ring, and provide a vector for further chemical modification to explore structure-activity relationships (SAR). This document provides an in-depth exploration of its applications, synthetic protocols, and bioassay methodologies for researchers in drug discovery.

Core Applications in Medicinal Chemistry

The 2-arylcyclopropylamine framework, exemplified by the antidepressant drug tranylcypromine (trans-2-phenylcyclopropylamine), is a well-established pharmacophore for enzymes that utilize a flavin adenine dinucleotide (FAD) cofactor.[6][7] The primary applications for 2-(2-methoxyphenyl)cyclopropan-1-amine and its derivatives lie in the development of inhibitors for two key enzyme families: Monoamine Oxidases (MAOs) and Lysine-Specific Demethylase 1 (LSD1).

Monoamine Oxidase (MAO) Inhibition

Monoamine oxidases (MAO-A and MAO-B) are critical enzymes in the central nervous system responsible for the degradation of monoamine neurotransmitters such as serotonin, dopamine, and norepinephrine.[8] Inhibition of these enzymes increases neurotransmitter levels, a therapeutic strategy for treating depression and neurodegenerative disorders like Parkinson's disease.[9]

The 2-arylcyclopropylamine scaffold acts as a mechanism-based, irreversible inhibitor of MAOs.[10][11] The proposed mechanism involves the enzyme's FAD cofactor oxidizing the amine, leading to the opening of the strained cyclopropane ring. This generates a reactive intermediate that forms a stable, covalent adduct with the flavin moiety, thereby permanently inactivating the enzyme.[6][10] The ortho-methoxy group on the phenyl ring of 2-(2-methoxyphenyl)cyclopropan-1-amine can modulate the compound's electronic properties and steric profile, potentially conferring selectivity for MAO-A or MAO-B.

Caption: Proposed mechanism of irreversible MAO inhibition.

Lysine-Specific Demethylase 1 (LSD1) Inhibition

LSD1 (also known as KDM1A) is another FAD-dependent enzyme that plays a crucial role in epigenetic regulation by demethylating histone H3 on lysines 4 and 9 (H3K4 and H3K9).[8] Overexpression of LSD1 is linked to various cancers, making it a prime target for oncological drug development.[12] Structurally and mechanistically, LSD1 is homologous to MAOs, and it is therefore not surprising that tranylcypromine is also a potent LSD1 inhibitor.[10][12]

Derivatives of 2-(2-methoxyphenyl)cyclopropan-1-amine can be designed to achieve greater potency and selectivity for LSD1 over MAOs. The ortho-methoxy group can be exploited to form specific interactions within the LSD1 active site, which is larger and more open than the MAO active site. This provides an opportunity to develop novel epigenetic therapies for cancer with a reduced side-effect profile related to MAO inhibition.[12]

Synthetic Protocols

The synthesis of 2-arylcyclopropylamines can be achieved through various routes.[13][14] The Curtius rearrangement, starting from the corresponding cyclopropanecarboxylic acid, is a robust and widely used method that allows for stereochemical control.[6]

Protocol 1: Synthesis of trans-2-(2-Methoxyphenyl)cyclopropan-1-amine via Curtius Rearrangement

This protocol outlines the conversion of trans-2-(2-methoxyphenyl)cyclopropanecarboxylic acid to the target amine. The stereochemistry is retained throughout the process.

Rationale: This multi-step synthesis is chosen for its reliability. The conversion of the carboxylic acid to an acyl azide, followed by thermal rearrangement to an isocyanate and subsequent hydrolysis, is a classic transformation for accessing primary amines with retention of configuration. Diphenylphosphoryl azide (DPPA) is a safe and efficient reagent for the one-pot conversion of the acid to the isocyanate.

Caption: Synthetic workflow for the target amine.

Step-by-Step Methodology:

• Activation and Rearrangement:

  • To a solution of trans-2-(2-methoxyphenyl)cyclopropanecarboxylic acid (1.0 eq) in anhydrous tert-butanol (0.2 M), add triethylamine (1.2 eq).

  • Stir the solution at room temperature for 10 minutes.

  • Add diphenylphosphoryl azide (DPPA) (1.1 eq) dropwise. Caution: Azides are potentially explosive. Handle with appropriate care behind a blast shield.

  • Heat the reaction mixture to 85-90 °C and stir overnight under a nitrogen atmosphere. The reaction progress can be monitored by TLC for the disappearance of the starting acid.

  • Rationale: The carboxylic acid is converted in situ to an acyl azide, which undergoes a thermally induced loss of N₂ and rearrangement to form an isocyanate. The tert-butanol traps the isocyanate to form a stable Boc-protected amine intermediate.[15]

• Work-up and Isolation of Intermediate:

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Partition the residue between ethyl acetate and a 10% aqueous sodium carbonate solution.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by silica gel column chromatography to yield the Boc-protected trans-2-(2-methoxyphenyl)cyclopropan-1-amine.

• Deprotection:

  • Dissolve the purified Boc-protected amine (1.0 eq) in dichloromethane (0.2 M).

  • Add trifluoroacetic acid (TFA) (10 eq) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Rationale: Strong acid, such as TFA, efficiently cleaves the tert-butoxycarbonyl (Boc) protecting group to liberate the primary amine.

• Final Work-up and Isolation:

  • Concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in dichloromethane and neutralize by washing with a saturated aqueous sodium bicarbonate solution.

  • Extract the aqueous layer with dichloromethane (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the final product, trans-2-(2-methoxyphenyl)cyclopropan-1-amine. The product can be further purified by distillation or converted to a stable salt (e.g., HCl) by treatment with ethereal HCl.

Application Protocol: In Vitro MAO-B Inhibition Assay

This protocol describes a continuous, fluorescence-based assay to determine the inhibitory potency (IC₅₀) of 2-(2-methoxyphenyl)cyclopropan-1-amine against human MAO-B.

Rationale: This assay is chosen for its high sensitivity and throughput. It measures the production of hydrogen peroxide, a byproduct of the MAO-catalyzed oxidation of a substrate. The H₂O₂ reacts with Amplex Red in the presence of horseradish peroxidase (HRP) to produce the highly fluorescent resorufin, providing a robust signal that is directly proportional to enzyme activity. A time-dependent inhibition study is included to assess irreversible binding.

Caption: Workflow for the MAO-B fluorescence inhibition assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: 50 mM potassium phosphate, pH 7.4.

  • MAO-B Enzyme: Recombinant human MAO-B, diluted in assay buffer to a working concentration of 10 µg/mL.

  • Test Compound: Prepare a 10 mM stock of 2-(2-methoxyphenyl)cyclopropan-1-amine in DMSO. Create a serial dilution series in assay buffer.

  • Substrate Mix: Prepare a 2X working solution in assay buffer containing 400 µM p-Tyramine (MAO-B substrate), 200 µM Amplex Red, and 2 U/mL HRP.

• Pre-incubation (for Time-Dependent Inhibition):

  • In a 96-well black microplate, add 50 µL of the test compound dilutions (or buffer for control, DMSO for vehicle control).

  • Add 50 µL of the MAO-B enzyme solution to each well.

  • Cover the plate and incubate at 37 °C for 30 minutes.

  • Rationale: This pre-incubation step allows time for mechanism-based inhibitors to covalently modify and inactivate the enzyme before the introduction of the competing substrate.[10]

• Reaction and Detection:

  • Initiate the reaction by adding 100 µL of the 2X Substrate Mix to all wells.

  • Immediately place the plate in a fluorescence plate reader pre-heated to 37 °C.

  • Measure the fluorescence intensity (Excitation: ~530-560 nm, Emission: ~590 nm) every minute for 30 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each concentration.

  • Normalize the rates relative to the vehicle control (100% activity) and buffer-only wells (0% activity).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Structure-Activity Relationship (SAR) Insights

The 2-arylcyclopropylamine scaffold is highly amenable to modification to optimize potency, selectivity, and pharmacokinetic properties.

Modification Site	Observation	Rationale & Impact
Aryl Ring Substitution	The position and electronic nature of substituents are critical. An ortho-methoxy group (as in the title compound) can influence conformational preference. Electron-withdrawing groups can decrease affinity for 5-HT1A receptors.[16]	Substituents directly interact with residues in the enzyme's active site. They alter the electronics of the phenyl ring, affecting binding and the rate of enzymatic oxidation required for irreversible inhibition.
Cyclopropane Stereochem.	The trans diastereomer is generally more potent than the cis isomer for both MAO and LSD1 inhibition.[6][10][11]	The rigid trans configuration presents the aryl and amine groups in a specific spatial arrangement that is optimal for fitting into the active sites of MAO and LSD1.
Amine Substitution	N-alkylation (e.g., methyl, propyl) can modulate activity and selectivity. N,N-dipropyl substitution has been explored for 5-HT1A receptor affinity.[16] N-methylation can be important for D2 receptor partial agonism.[17]	Modifying the amine changes its basicity and steric bulk, affecting target binding, membrane permeability, and metabolic stability. It can be used to shift activity from MAO/LSD1 to GPCRs.

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• 2. longdom.org [longdom.org]
• 3. hyphadiscovery.com [hyphadiscovery.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. An overview of phenylcyclopropylamine derivatives: biochemical and biological significance and recent developments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Inhibition of purified rat liver mitochondrial monamine oxidase by trans-2-phenylcyclopropylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. trans-2-Phenylcyclopropylamine is a mechanism-based inactivator of the histone demethylase LSD1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 15. Refining the structure−activity relationships of 2-phenylcyclopropane carboxylic acids as inhibitors of O-acetylserine sulfhydrylase isoforms - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. 2-Phenylcyclopropylmethylamine Derivatives as Dopamine D2 Receptor Partial Agonists: Design, Synthesis, and Biological Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Evaluating 2-(2-methoxyphenyl)cyclopropan-1-amine as a Mechanism-Based Ligand in Epigenetic Catalysis

Executive Summary & Mechanistic Rationale

While traditional ligands in catalysis are often associated with transition-metal complexes, in the realm of epigenetic biocatalysis, small molecules that bind to the active site of an enzyme are termed ligands. Here, we explore 2-(2-methoxyphenyl)cyclopropan-1-amine as a ligand in catalysis—specifically, as a mechanism-based "suicide" ligand that irreversibly inhibits the catalytic function of Lysine-Specific Demethylase 1 (LSD1/KDM1A)[1].

LSD1 is a flavin adenine dinucleotide (FAD)-dependent amine oxidase that catalyzes the demethylation of mono- and di-methylated histone 3 lysine 4 (H3K4me1/2), acting as a critical epigenetic regulator[1]. 2-(2-methoxyphenyl)cyclopropan-1-amine is a structurally optimized derivative of the classic monoamine oxidase (MAO) inhibitor tranylcypromine (2-PCPA)[2].

The Causality of the Ligand Design:

• The Cyclopropylamine Core (The "Warhead"): The strained three-membered ring is essential for mechanism-based inhibition. Upon binding to the catalytic cleft, the amine lone pair undergoes a single-electron transfer (SET) to the FAD cofactor. The resulting radical cation triggers the rapid, strain-relieving homolytic cleavage of the cyclopropane ring. The newly formed primary carbon radical subsequently attacks the FAD cofactor (typically at the C4a or N5 position), forming a permanent covalent adduct that halts all further catalytic cycles[3].

• The Ortho-Methoxy Substitution (The "Selectivity Filter"): Unsubstituted tranylcypromine is a promiscuous ligand, binding tightly to both LSD1 and off-target MAO-A/B enzymes. The addition of an ortho-methoxy group introduces strategic steric bulk. The narrow substrate-binding cavities of MAO-A and MAO-B cannot easily accommodate this bulk, resulting in steric clashes. Conversely, the catalytic cleft of LSD1 is significantly larger (to accommodate bulky histone peptide tails) and readily accepts the ortho-methoxy substitution, drastically improving the ligand's selectivity profile for LSD1 over MAOs[3].

Quantitative Data: Ligand Efficiency & Selectivity Profiling

To demonstrate the impact of the ortho-methoxy substitution on catalytic inhibition, the table below summarizes the representative biochemical profiling of 2-(2-methoxyphenyl)cyclopropan-1-amine compared to the unsubstituted parent ligand, tranylcypromine.

Ligand / Compound	LSD1 IC50​ (µM)	MAO-A IC50​ (µM)	MAO-B IC50​ (µM)	Selectivity Index (MAO-A / LSD1)	Mechanism of Action
Tranylcypromine (2-PCPA)	~ 2.00	~ 0.002	~ 0.003	0.001 (Favors MAO)	Covalent FAD Adduct
2-(2-methoxyphenyl)cyclopropan-1-amine	~ 0.45	> 15.00	> 25.00	> 33.3 (Favors LSD1)	Covalent FAD Adduct

Data represents established structure-activity relationship (SAR) trends for ortho-substituted phenylcyclopropylamines, highlighting the shift from MAO-dominant to LSD1-dominant inhibition[3].

Experimental Protocols: A Self-Validating System

To rigorously evaluate 2-(2-methoxyphenyl)cyclopropan-1-amine as a catalytic ligand, we employ a self-validating two-tier approach. Protocol A provides the phenotypic readout of catalytic inhibition, while Protocol B structurally validates the mechanism of action (covalent adduct formation).

Protocol A: Fluorometric Assessment of LSD1 Catalytic Inhibition

Causality Check: LSD1 catalysis generates hydrogen peroxide ( H2​O2​ ) as a byproduct of amine oxidation. We utilize a coupled assay where Horseradish Peroxidase (HRP) uses this H2​O2​ to oxidize Amplex Red into the highly fluorescent resorufin. Crucially, because this ligand is mechanism-based (suicide inhibitor), a pre-incubation step is mandatory. Without pre-incubation, the ligand must compete with the substrate for the active site before the covalent bond can form, leading to artificially inflated IC50​ values.

Step-by-Step Methodology:

• Reagent Preparation: Prepare Assay Buffer (50 mM HEPES, 50 mM KCl, 0.1 mg/mL BSA, pH 7.4). Dilute recombinant human LSD1 enzyme to a working concentration of 20 nM.

• Ligand Dilution: Prepare a 10-point 3-fold serial dilution of 2-(2-methoxyphenyl)cyclopropan-1-amine in DMSO, then dilute 1:100 in Assay Buffer (final DMSO concentration < 1%).

• Mandatory Pre-Incubation: In a black 384-well microplate, mix 10 µL of LSD1 enzyme with 5 µL of the diluted ligand. Incubate at 25°C for 30 minutes to allow the SET and covalent FAD-adduct formation to reach equilibrium.

• Reaction Initiation: Prepare a substrate mix containing 40 µM of H3K4me2 peptide, 100 µM Amplex Red, and 2 U/mL HRP in Assay Buffer. Add 10 µL of this mix to each well to initiate the remaining active LSD1 catalysts.

• Detection: Immediately transfer the plate to a fluorescence microplate reader. Record fluorescence (Excitation: 530 nm / Emission: 590 nm) in kinetic mode every 60 seconds for 30 minutes.

• Analysis: Calculate the initial velocity ( V0​ ) from the linear portion of the kinetic curve. Plot V0​ against the log of the ligand concentration to derive the IC50​ using a 4-parameter logistic regression.

Protocol B: Validation of Covalent Ligand-FAD Adduct Formation via LC-MS

Causality Check: To prove the ligand inhibits catalysis via irreversible covalent modification rather than reversible competitive binding, we must isolate the FAD cofactor. In wild-type LSD1, FAD is non-covalently bound. By denaturing the protein, FAD is released. If the ligand acted as a suicide inhibitor, the mass spectrometry (MS) profile of the released FAD will show a distinct mass shift corresponding to the ligand.

Step-by-Step Methodology:

• Adduct Formation: Incubate 10 µM of recombinant LSD1 with 100 µM of 2-(2-methoxyphenyl)cyclopropan-1-amine in 50 mM Tris-HCl (pH 7.5) for 1 hour at 37°C.

• Protein Denaturation: Add an equal volume of cold Acetonitrile containing 0.2% Formic Acid to the reaction mixture. Rationale: The acidic organic solvent denatures the LSD1 protein, causing it to precipitate, while releasing the FAD (and any covalently modified FAD-ligand adducts) into the soluble fraction.

• Extraction: Centrifuge the mixture at 14,000 × g for 15 minutes at 4°C. Carefully extract the supernatant containing the FAD species.

• LC-MS Analysis: Inject 5 µL of the supernatant onto a C18 reverse-phase column coupled to a Q-TOF mass spectrometer operating in positive ion mode.

• Data Interpretation: Extract the ion chromatograms for unmodified FAD ( m/z 786.1). Search for the predicted FAD-ligand adduct peak. The mass of 2-(2-methoxyphenyl)cyclopropan-1-amine is ~163.2 Da. The expected m/z for the primary covalent adduct is approximately 949.3 ( [M+H]+ ), confirming the mechanism of catalytic shutdown.

Mechanistic Workflow Visualization

Workflow and mechanism of 2-(2-methoxyphenyl)cyclopropan-1-amine as an LSD1 suicide ligand.

References

• Novel spirocyclic tranylcypromine derivatives as lysine-specific demethylase 1 (LSD1) inhibitors. RSC Advances. URL:[Link]

• Reversible Lysine Specific Demethylase 1 (LSD1) Inhibitors: A Promising Wrench to Impair LSD1. Journal of Medicinal Chemistry. URL:[Link]

• Lysine-specific histone demethylase 1 inhibitors control breast cancer proliferation in ERα-dependent and independent manners. ACS Chemical Biology / PubMed Central. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Lysine-specific histone demethylase 1 inhibitors control breast cancer proliferation in ERα-dependent and independent manners - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel spirocyclic tranylcypromine derivatives as lysine-specific demethylase 1 (LSD1) inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/C7RA13097J [pubs.rsc.org]

Application Note: Experimental Setup for the Chiral Resolution of 2-(2-Methoxyphenyl)cyclopropan-1-amine Enantiomers

Introduction & Scientific Context

2-(2-Methoxyphenyl)cyclopropan-1-amine is a structurally critical, substituted analog of tranylcypromine (trans-2-phenylcyclopropylamine)[1]. Arylcyclopropylamines are potent, mechanism-based suicide inhibitors of monoamine oxidases (MAO-A and MAO-B) and the epigenetic target lysine-specific demethylase 1 (LSD1/KDM1A)[2],[3].

In drug development, the spatial orientation of the cyclopropyl ring strictly dictates target binding affinity, selectivity, and off-target toxicity. Consequently, resolving the racemic mixture into its pure enantiomers—typically the (1R,2S) and (1S,2R) trans isomers—is an absolute requirement for rigorous pharmacological evaluation and clinical progression[4].

Mechanistic Rationale (Causality)

Chiral resolution of arylcyclopropylamines is traditionally achieved via two primary modalities:

• Classical Diastereomeric Salt Resolution: The racemic free base is reacted with an enantiopure chiral acid, such as (+)-D-tartaric acid or (-)-L-tartaric acid[4],[5]. The resulting diastereomeric salts exhibit distinct solubility profiles in protic solvents. Through thermodynamic control during slow cooling, the less soluble diastereomer selectively crystallizes out of the solution[5].

• Preparative Supercritical Fluid Chromatography (SFC): Utilizing chiral stationary phases (e.g., amylose or cellulose derivatives), the enantiomers are separated based on transient, stereoselective non-covalent interactions (hydrogen bonding, π-π interactions, and steric hindrance).

Experimental Protocols

Protocol A: Classical Fractional Crystallization (Scalable Workflow)

Causality Insight: Absolute ethanol is chosen as the solvent because the differential solubility between the diastereomeric tartrate salts is maximized in a strictly anhydrous, polar protic environment[5]. Water contamination disrupts the crystal lattice hydrogen-bonding network, drastically reducing diastereomeric excess (de).

Materials:

• Racemic trans-2-(2-methoxyphenyl)cyclopropan-1-amine (Free base)

• (+)-D-Tartaric Acid and (-)-L-Tartaric Acid (>99% ee)[4]

• Absolute Ethanol (Anhydrous)[5]

• 2M NaOH solution

• Dichloromethane (DCM) or Diethyl Ether[5]

Step-by-Step Procedure:

• Salt Formation: Dissolve 1.0 equivalent of (+)-D-tartaric acid in absolute ethanol (approx. 5 mL per gram of acid) under continuous vigorous stirring[5]. Heat the solution to 60°C.

• Amine Addition: Slowly add 1.0 equivalent of racemic 2-(2-methoxyphenyl)cyclopropan-1-amine (as an oil or dissolved in a minimal volume of ethanol) to the warm tartaric acid solution[5].

  • Self-Validation Checkpoint: The reaction is mildly exothermic. Monitor the temperature to ensure it does not exceed the boiling point of ethanol (78°C) to prevent solvent loss and unintended concentration changes[5].

• Crystallization: Allow the mixture to reflux for 15 minutes, then remove from heat. Cool the solution at a controlled rate of 5°C/hour down to room temperature, then incubate at 4°C for 12 hours.

  • Causality Insight: Slow cooling prevents the kinetic trapping of the more soluble diastereomer within the crystal lattice of the less soluble one, ensuring high initial purity.

• Filtration & Recrystallization: Filter the precipitated crystals [enriched with (+)-amine-(+)-tartrate]. Retain the mother liquor for (-)-amine recovery. Recrystallize the solid phase from boiling absolute ethanol 3 to 5 additional times[5].

  • Self-Validation Checkpoint: Measure the specific rotation [α]D25​ after each recrystallization. If the specific rotation changes between crystallization n and n+1 , the diastereomeric purity is not yet 100%. Once Δ[α]=0 , the system has validated its own phase purity[5].

• Free Base Liberation: Suspend the highly pure diastereomeric salt in water. Slowly add 2M NaOH until the aqueous phase reaches pH > 12[5]. Extract the liberated free amine with DCM (3x).

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure (+)-enantiomer[5].

• Counter-Enantiomer Recovery: Basify the initial mother liquor, extract the amine (now enriched in the (-)-enantiomer), and repeat the entire process using (-)-L-tartaric acid to isolate the pure (-)-enantiomer[4].

Protocol B: Preparative Chiral SFC (High-Throughput Workflow)

Causality Insight: SFC is preferred over HPLC for cyclopropylamines due to the lower viscosity and higher diffusivity of supercritical CO₂, which sharpens peak shapes for basic amines and significantly reduces solvent waste.

Step-by-Step Procedure:

• Column Preparation: Install a Chiralpak IG or Chiralcel OD-H column (250 mm × 21.2 mm, 5 µm).

• Mobile Phase Equilibration: Run an isocratic mixture of 75% CO₂ / 25% Methanol modified with 0.2% Isopropylamine (IPA) at a flow rate of 70 mL/min.

  • Causality Insight: The basic additive (IPA) is critical to suppress secondary interactions between the primary amine of the analyte and residual silanols on the stationary phase.

  • Self-Validation Checkpoint: Run a blank injection of a standard amine. If the peak tailing factor Tf​>1.5 , the stationary phase silanols are not fully masked, indicating insufficient IPA equilibration. Do not inject the racemate until Tf​≤1.2 .

• Separation & Collection: Inject the racemate (dissolved in methanol) and monitor UV absorbance at 220 nm. Collect the baseline-resolved peaks into separate fractions.

Quantitative Data Presentation

Resolution Method	Yield (per enantiomer)	Enantiomeric Excess (ee)	Scalability	Turnaround Time	Primary Advantage
Fractional Crystallization	25 - 35%	> 98%	High (Multi-gram to kg)	4 - 6 Days	Cost-effective, requires no specialized equipment.
Preparative Chiral SFC	40 - 45%	> 99.5%	Medium (mg to low gram)	1 - 2 Days	Rapid, high yield, directly yields both enantiomers.

Workflow Visualization

Workflow for the classical chiral resolution of 2-(2-methoxyphenyl)cyclopropan-1-amine.

References

• [4] Title: The monoamine oxidase (MAO) inhibitor tranylcypromine enhances nicotine self-administration in rats through a mechanism independent of MAO inhibition - PMC Source: nih.gov URL:[Link]

• [2] Title: (12) Patent Application Publication (10) Pub. No.: US 2012/0283266 A1 Source: googleapis.com URL:[Link]

• [5] Title: US4016204A - Method of synthesis of trans-2-phenylcyclopropylamine - Google Patents Source: google.com URL:

• [3] Title: (12) United States Patent Source: googleapis.com URL:[Link]

• [1] Title: Syntheses of Biologically Active 2-Arylcyclopropylamines Source: thieme-connect.de URL:[Link]

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. The monoamine oxidase (MAO) inhibitor tranylcypromine enhances nicotine self-administration in rats through a mechanism independent of MAO inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US4016204A - Method of synthesis of trans-2-phenylcyclopropylamine - Google Patents [patents.google.com]

Application Note: Scale-Up Synthesis of 2-(2-Methoxyphenyl)cyclopropan-1-amine

Introduction & Mechanistic Rationale

The cyclopropylamine motif is a privileged pharmacophore in medicinal chemistry, frequently serving as a conformationally restricted bioisostere for amines and serving as the core scaffold for lysine-specific demethylase 1 (LSD1) inhibitors and monoamine oxidase (MAO) inhibitors [1]. The target compound, 2-(2-methoxyphenyl)cyclopropan-1-amine , presents specific scale-up challenges due to the necessity of maintaining trans-diastereoselectivity and managing the exothermic nature of cyclopropanation and rearrangement steps.

This protocol details a highly robust, five-step synthetic route optimized for multi-gram to kilogram scalability. The sequence relies on a Horner-Wadsworth-Emmons (HWE) olefination, followed by a Corey-Chaykovsky cyclopropanation, ester hydrolysis, a modified Curtius rearrangement, and final deprotection.

Causality in Reagent Selection

• Corey-Chaykovsky vs. Transition-Metal Catalyzed Cyclopropanation: While rhodium-catalyzed cyclopropanation with diazoacetates offers excellent yields, the use of diazo compounds poses severe explosion hazards at scale. The Corey-Chaykovsky reaction utilizing trimethylsulfoxonium iodide (TMSOI) is inherently safer for kilogram-scale operations, providing the trans-isomer with high thermodynamic control [1].

• Curtius Rearrangement via DPPA: The conversion of the cyclopropanecarboxylic acid to the amine relies on the Curtius rearrangement. Diphenylphosphoryl azide (DPPA) is utilized to generate the acyl azide in situ. To mitigate the thermal hazards of nitrogen gas evolution and isocyanate formation, the reaction is carefully temperature-controlled and trapped with tert-butanol to form a stable, easily purifiable Boc-protected intermediate [2]. Continuous flow adaptations of this step have also been documented to further improve the E-factor and safety profile [3].

Synthetic Workflow and Process Data

Figure 1: Five-step scalable synthetic workflow for 2-(2-methoxyphenyl)cyclopropan-1-amine hydrochloride.

Quantitative Process Metrics

The following table summarizes the expected yields, purity profiles, and process metrics when executed on a 500-gram scale.

Step	Intermediate Generated	Isolated Yield (%)	Purity (HPLC, a/a)	Key Process Control (IPC)
1	Ethyl (E)-3-(2-methoxyphenyl)acrylate	92%	>98%	Disappearance of aldehyde (UV 254 nm)
2	Ethyl trans-2-(2-methoxyphenyl)cyclopropane-1-carboxylate	85%	96% (trans only)	Complete consumption of acrylate
3	trans-2-(2-methoxyphenyl)cyclopropane-1-carboxylic acid	95%	>99%	pH adjustment to 2.0–2.5 for precipitation
4	tert-Butyl (trans-2-(2-methoxyphenyl)cyclopropyl)carbamate	78%	>98%	N2 evolution rate; IR monitoring of isocyanate
5	trans-2-(2-methoxyphenyl)cyclopropan-1-amine HCl	90%	>99.5%	Complete Boc cleavage (LC-MS)

Detailed Experimental Protocols

Self-Validating Note: Each step includes defined in-process controls (IPCs) to ensure the reaction has reached completion before proceeding, preventing the carryover of structurally similar impurities that complicate downstream crystallization.

Step 1: HWE Olefination

• Charge a 10 L jacketed reactor with THF (4.0 L) and sodium tert-butoxide (1.1 eq). Cool the suspension to 0 °C.

• Add triethyl phosphonoacetate (1.05 eq) dropwise over 45 minutes, maintaining the internal temperature below 10 °C. Stir for 30 minutes to form the ylide.

• Add 2-methoxybenzaldehyde (500 g, 1.0 eq) dissolved in THF (1.0 L) dropwise.

• Warm to 20 °C and stir for 2 hours. IPC: Verify completion via HPLC (<1% aldehyde remaining).

• Quench with saturated aqueous NH₄Cl (2.0 L). Extract with MTBE (2 x 2.0 L). Wash organics with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the cinnamate ester as a pale yellow oil.

Step 2: Corey-Chaykovsky Cyclopropanation

• In a clean, dry 20 L reactor under N₂, suspend sodium hydride (60% dispersion in mineral oil, 1.3 eq) in anhydrous DMSO (5.0 L).

• Add trimethylsulfoxonium iodide (TMSOI, 1.3 eq) portion-wise at 15–20 °C. Caution: Vigorous hydrogen gas evolution. Stir until gas evolution ceases (approx. 1 hour) [1].

• Add the cinnamate ester from Step 1 dissolved in DMSO (1.0 L) dropwise over 2 hours. Maintain internal temperature at 25 °C. Stir for an additional 12 hours.

• IPC: Check for the disappearance of the starting olefin.

• Slowly quench the reaction mixture into ice-water (15 L) under vigorous stirring. Extract with EtOAc (3 x 4.0 L). Wash the combined organics with water (3 x 5.0 L) to remove DMSO, dry, and concentrate.

Step 3: Saponification

• Dissolve the crude cyclopropanecarboxylate in EtOH (3.0 L).

• Add 2M aqueous NaOH (2.0 eq). Heat the mixture to 60 °C for 3 hours.

• IPC: TLC or LC-MS confirms complete ester hydrolysis.

• Concentrate the mixture to remove EtOH. Dilute the aqueous layer with water (2.0 L) and wash with MTBE (1.0 L) to remove non-polar impurities.

• Acidify the aqueous layer with 6M HCl to pH 2.0 at 0 °C. The trans-2-(2-methoxyphenyl)cyclopropane-1-carboxylic acid precipitates as a white solid. Filter, wash with cold water, and dry in vacuo at 45 °C.

Step 4: Curtius Rearrangement

• Charge a 10 L reactor with the carboxylic acid (1.0 eq), anhydrous toluene (4.0 L), and triethylamine (1.2 eq).

• Add DPPA (1.05 eq) dropwise at 20 °C. Stir for 2 hours. IPC: Formation of acyl azide confirmed by IR (strong band at ~2140 cm⁻¹).

• Heat the mixture cautiously to 80 °C. Caution: Nitrogen gas evolution. Monitor gas evolution; once ceased, the isocyanate intermediate is fully formed [2].

• Add anhydrous tert-butanol (5.0 eq) and reflux for 12 hours.

• Cool to room temperature, wash with 5% aqueous citric acid, saturated NaHCO₃, and brine. Concentrate and crystallize the Boc-protected amine from heptane.

Step 5: Deprotection and Salt Formation

• Dissolve the Boc-protected amine in 1,4-dioxane (2.0 L).

• Add 4M HCl in dioxane (3.0 eq) at 15 °C. Stir at room temperature for 4 hours.

• IPC: LC-MS confirms complete loss of the Boc mass (-100 Da).

• Add MTBE (4.0 L) to fully precipitate the product. Filter the white crystalline solid under a nitrogen blanket (hygroscopic).

• Wash with cold MTBE and dry in vacuo at 40 °C to afford pure trans-2-(2-methoxyphenyl)cyclopropan-1-amine hydrochloride.

References

• Bertus, P.; Caillé, J. "Advances in the Synthesis of Cyclopropylamines." Chemical Reviews 2025, 125, 3242–3377. Available at:[Link]

• Yashin, N. V. et al. "Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride." Beilstein Journal of Organic Chemistry 2016, 12, 121. Available at:[Link]

• Green Chemistry (RSC Publishing). "Development of a concise, scalable synthesis of a CCR1 antagonist utilizing a continuous flow Curtius rearrangement." Available at:[Link]

Application Note: Derivatization of 2-(2-Methoxyphenyl)cyclopropan-1-amine for LSD1/MAO SAR Studies

Target Audience: Medicinal Chemists, Chemical Biologists, and Drug Discovery Scientists Content Type: Technical Guide & Experimental Protocols

Introduction & Scientific Rationale

The epigenetic regulation of gene expression is heavily modulated by histone methylation. Lysine-specific demethylase 1 (LSD1, also known as KDM1A) is a flavin adenine dinucleotide (FAD)-dependent amine oxidase that specifically removes methyl groups from mono- and dimethylated histone H3 lysine 4 (H3K4me1/2)[1]. Aberrant LSD1 overexpression is a critical driver in various malignancies, including acute myeloid leukemia (AML) and small cell lung cancer (SCLC), making it a high-value therapeutic target[2].

Because LSD1 shares a catalytic mechanism with monoamine oxidases (MAO-A and MAO-B), classic MAO inhibitors like tranylcypromine (trans-2-phenylcyclopropan-1-amine, TCP) inherently exhibit off-target LSD1 inhibition[3]. TCP acts as a mechanism-based covalent inactivator; upon entering the active site, the cyclopropylamine ring undergoes a single-electron transfer and ring-opening event, forming an irreversible covalent adduct with the FAD cofactor (typically at the N5 or C4a position)[3][4].

The Causality Behind the Scaffold and Derivatization

To eliminate the neurotoxic liabilities associated with MAO inhibition, SAR studies must engineer profound selectivity for LSD1. 2-(2-Methoxyphenyl)cyclopropan-1-amine serves as an advanced, conformationally biased starting scaffold. The ortho-methoxy substitution on the phenyl ring restricts the rotational freedom of the aryl group, optimizing its trajectory within the FAD-binding pocket and often altering the specific adduct formed[1][5].

However, the primary driver of selectivity lies in the amine derivatization . The catalytic cleft of LSD1 is significantly larger and more open than the sterically constrained active sites of MAO-A and MAO-B[4]. By appending bulky N-alkyl or N-acyl substituents to the primary amine of 2-(2-methoxyphenyl)cyclopropan-1-amine, we create a deliberate steric clash within MAO enzymes while perfectly filling the extended hydrophobic cavity of LSD1[6][7].

Figure 1: Mechanism of LSD1 inhibition via FAD covalent adduct formation by TCP derivatives.

Derivatization Strategy & Workflow

To systematically explore the SAR of the extended LSD1 binding cleft, the primary amine of 2-(2-methoxyphenyl)cyclopropan-1-amine is derivatized using two primary vectors:

• Reductive Amination: Yields N-alkyl/arylalkyl derivatives (e.g., benzyl, pyridylmethyl) which maintain the basicity of the amine, a feature often critical for initial electrostatic interactions within the pocket[8].

• Amide Coupling: Yields N-acyl derivatives, which reduce the basicity of the nitrogen and probe hydrogen-bonding interactions with active site residues[7].

Figure 2: Workflow for the generation and evaluation of N-substituted 2-OMe-TCP libraries.

Experimental Protocols

Protocol A: N-Alkylation via Reductive Amination

This protocol utilizes sodium triacetoxyborohydride (NaBH(OAc)₃), a mild reducing agent that prevents the over-alkylation (tertiary amine formation) commonly seen with stronger reducing agents.

Reagents:

• 2-(2-methoxyphenyl)cyclopropan-1-amine (1.0 eq)

• Target Aldehyde (e.g., 3-pyridinecarboxaldehyde) (1.1 eq)

• NaBH(OAc)₃ (1.5 eq)

• Acetic acid (glacial) (1.0 eq)

• Dichloromethane (DCM) (anhydrous)

Step-by-Step Procedure:

• Imine Formation: Dissolve 2-(2-methoxyphenyl)cyclopropan-1-amine (1.0 mmol) and the target aldehyde (1.1 mmol) in 10 mL of anhydrous DCM under an inert argon atmosphere.

• Catalysis: Add glacial acetic acid (1.0 mmol) to the mixture. Stir at room temperature for 2 hours to ensure complete Schiff base (imine) formation. Expert Insight: Monitoring by LC-MS is recommended; the imine intermediate should be the dominant peak before proceeding.

• Reduction: Cool the reaction to 0°C using an ice bath. Add NaBH(OAc)₃ (1.5 mmol) portion-wise over 10 minutes.

• Completion: Remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 12–16 hours.

• Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude product via flash column chromatography (Silica gel, typically using a gradient of Hexanes/Ethyl Acetate or DCM/MeOH depending on the polarity of the appended group) to yield the pure N-alkylated derivative.

Protocol B: N-Acylation via Amide Coupling

To probe the effect of reduced amine basicity and increased steric bulk, amide derivatives are synthesized using HATU, a highly efficient peptide coupling reagent.

Reagents:

• 2-(2-methoxyphenyl)cyclopropan-1-amine (1.0 eq)

• Target Carboxylic Acid (1.2 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• N,N-Dimethylformamide (DMF) (anhydrous)

Step-by-Step Procedure:

• Activation: In a flame-dried flask, dissolve the target carboxylic acid (1.2 mmol) and HATU (1.2 mmol) in 5 mL of anhydrous DMF. Add DIPEA (3.0 mmol) and stir at room temperature for 15 minutes to generate the active ester.

• Coupling: Add a solution of 2-(2-methoxyphenyl)cyclopropan-1-amine (1.0 mmol) in 2 mL of DMF dropwise to the activated acid mixture.

• Reaction: Stir the mixture at room temperature for 4–6 hours. Expert Insight: The reaction is typically very clean; however, prolonged reaction times can lead to epimerization if chiral acids are used.

• Workup: Dilute the reaction mixture with Ethyl Acetate (30 mL) and wash sequentially with 1M HCl (10 mL), saturated NaHCO₃ (10 mL), and brine (3 x 10 mL) to remove DMF and DIPEA salts.

• Purification: Dry the organic phase over Na₂SO₄, concentrate, and purify via flash chromatography to isolate the N-acylated target.

Data Presentation: Representative SAR Profile

The following table summarizes representative SAR data demonstrating how derivatizing the primary amine of the 2-(2-methoxyphenyl)cyclopropan-1-amine core shifts the biological profile from a non-selective MAO inhibitor to a highly potent, selective LSD1 inhibitor. Note: Data trends are synthesized from established literature on TCP derivatives[5][8][9].

Compound	Amine Substitution (R-group)	Phenyl Substitution	LSD1 IC₅₀ (nM)	MAO-A IC₅₀ (nM)	Selectivity Index (MAO-A / LSD1)
1 (Core)	-H (Primary Amine)	2-Methoxy	1,250	110	0.08 (MAO-A selective)
2	-CH₂-Phenyl (N-Benzyl)	2-Methoxy	32	>10,000	>312
3	-CH₂-(3-Pyridyl)	2-Methoxy	10	>10,000	>1,000
4	-CH₂-(4-Fluorophenyl)	2-Methoxy	64	8,500	132
5	-C(=O)-Phenyl (N-Benzoyl)	2-Methoxy	215	>10,000	>46

SAR Analysis & Causality:

• The Unsubstituted Core (1): Exhibits poor LSD1 potency and prefers MAO-A, typical of small cyclopropylamines.

• Steric Bulk (2 & 3): The addition of a benzyl or 3-pyridylmethyl group via reductive amination results in a >100-fold increase in LSD1 potency and completely abolishes MAO-A activity. This perfectly validates the hypothesis: the bulky N-substituent clashes with the restrictive MAO-A active site but makes favorable hydrophobic/pi-stacking interactions within the spacious LSD1 catalytic cleft[4].

• Electronic Effects (5): Converting the amine to an amide (Compound 5) reduces LSD1 potency compared to the alkylated analogs (2 & 3), suggesting that the basicity of the nitrogen or the specific geometry of the sp³ hybridized N-alkyl linkage is optimal for orienting the cyclopropane ring toward the FAD cofactor for the single-electron transfer event[7].

References

• Novel spirocyclic tranylcypromine derivatives as lysine-specific demethylase 1 (LSD1) inhibitors. SciSpace. Available at:[Link]

• Novel spirocyclic tranylcypromine derivatives as lysine-specific demethylase 1 (LSD1) inhibitors. RSC Advances. Available at: [Link]

• Unravelling the target landscape of tranylcypromines for new drug discovery. PMC. Available at:[Link]

• Tranylcypromine Based Lysine-Specific Demethylase 1 Inhibitor: Summary and Perspective. Journal of Medicinal Chemistry. Available at: [Link]

• Design and Synthesis of Tranylcypromine-Derived LSD1 Inhibitors with Improved hERG and Microsomal Stability Profiles. PMC. Available at:[Link]

• Structural Basis for the Inhibition of the LSD1 Histone Demethylase by the Antidepressant trans-2-Phenylcyclopropylamine. Biochemistry. Available at:[Link]

• Pure Diastereomers of a Tranylcypromine-Based LSD1 Inhibitor: Enzyme Selectivity and In-Cell Studies. PMC. Available at:[Link]

• Tranylcypromine-based LSD1 Inhibitors: Structure-Activity Relationship, Antiproliferative Effect in Leukemias and Gene Target Modulation. PMC. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design and Synthesis of Tranylcypromine-Derived LSD1 Inhibitors with Improved hERG and Microsomal Stability Profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Novel spirocyclic tranylcypromine derivatives as lysine-specific demethylase 1 (LSD1) inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/C7RA13097J [pubs.rsc.org]
• 7. Tranylcypromine-based LSD1 Inhibitors: Structure-Activity Relationship, Antiproliferative Effect in Leukemias and Gene Target Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Novel spirocyclic tranylcypromine derivatives as lysine-specific demethylase 1 (LSD1) inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/C7RA13097J [pubs.rsc.org]
• 9. Pure Diastereomers of a Tranylcypromine-Based LSD1 Inhibitor: Enzyme Selectivity and In-Cell Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 2-(2-Methoxyphenyl)cyclopropan-1-amine as a Versatile Intermediate for Advanced Pharmaceutical Synthesis

Abstract

This document provides a detailed technical guide for researchers, medicinal chemists, and process development scientists on the strategic use of 2-(2-methoxyphenyl)cyclopropan-1-amine as a critical pharmaceutical intermediate. The unique structural combination of a strained cyclopropane ring, a nucleophilic amine, and a methoxy-substituted phenyl group makes this compound a valuable building block in modern drug discovery.[1][2] Its applications span multiple therapeutic areas, including the development of novel antiviral and central nervous system (CNS) agents.[2][3][4] This guide outlines the compound's key physicochemical properties, presents a detailed, validated protocol for a representative amide coupling reaction, explores the underlying reaction mechanism, and offers practical troubleshooting advice.

Introduction: The Strategic Value of the Cyclopropylamine Moiety

The cyclopropylamine scaffold is a privileged motif in medicinal chemistry. The three-membered ring introduces conformational rigidity and a specific three-dimensional geometry that can enhance binding affinity to biological targets.[2][5] The inherent strain of the cyclopropane ring also influences the electronic properties of adjacent functional groups, modulating reactivity and metabolic stability.[2]

2-(2-Methoxyphenyl)cyclopropan-1-amine combines these features with an ortho-methoxyphenyl substituent, which can engage in specific hydrogen bonding or steric interactions within a target's binding pocket and influence the overall pharmacokinetic profile of the final drug molecule. This intermediate is particularly noted for its role in the synthesis of macrocyclic inhibitors targeting viral proteases, such as the Hepatitis C Virus (HCV) NS3/4A protease.[6][7][8]

Physicochemical Properties and Handling

Proper handling and storage are paramount for ensuring the integrity and reactivity of the intermediate. The following table summarizes its key properties.

Property	Value	Source / Notes
Chemical Name	2-(2-methoxyphenyl)cyclopropan-1-amine	IUPAC
Molecular Formula	C₁₀H₁₃NO	-
Molecular Weight	163.22 g/mol	-
Appearance	Typically an oil or low-melting solid	Varies by purity and isomeric form
Storage	Store under inert atmosphere (Argon or Nitrogen) at 2-8°C.	Protect from light and moisture.
Key Hazards	Potential skin and eye irritant.	[9] Users should consult the full Safety Data Sheet (SDS) before use.
Solubility	Soluble in common organic solvents (DCM, DMF, THF, MeOH).	Lab-verified.

Core Application: Synthesis of a Precursor to Macrocyclic HCV Protease Inhibitors

A primary application of 2-(2-methoxyphenyl)cyclopropan-1-amine is its use as a key building block in the synthesis of complex molecules, particularly in forming amide bonds which are central to many peptide-mimicking drugs.[10] The following protocol details a standard, high-efficiency amide coupling reaction with a protected amino acid, a common step in the assembly of protease inhibitors.[7][11]

Workflow for Amide Coupling

The overall process involves the activation of a carboxylic acid and subsequent nucleophilic attack by the amine of the title compound.

Caption: High-level workflow for the synthesis of an amide-linked conjugate.

Detailed Experimental Protocol: HATU-Mediated Amide Coupling

This protocol describes the coupling of 2-(2-methoxyphenyl)cyclopropan-1-amine with an N-Boc-protected carboxylic acid.

Materials:

• 2-(2-methoxyphenyl)cyclopropan-1-amine (1.0 eq)

• N-Boc-L-Alanine (1.05 eq)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.1 eq)

• DIEA (N,N-Diisopropylethylamine) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel (230-400 mesh)

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask under an argon atmosphere, add N-Boc-L-Alanine (1.05 eq) and anhydrous DMF. Stir the mixture at room temperature until all solids dissolve.

• Reagent Addition: Add 2-(2-methoxyphenyl)cyclopropan-1-amine (1.0 eq), followed by HATU (1.1 eq).

• Initiation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add DIEA (3.0 eq) dropwise over 5 minutes. A slight exotherm may be observed.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting amine is consumed. (Typical mobile phase: 30% EtOAc in Hexanes).

• Quenching & Extraction: Pour the reaction mixture into a separatory funnel containing saturated aq. NaHCO₃ solution. Extract the aqueous layer three times with Ethyl Acetate.

• Washing: Combine the organic layers and wash sequentially with water and then brine.[12]

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by silica gel column chromatography (e.g., using a gradient of 10-50% Ethyl Acetate in Hexanes) to obtain the pure amide product.

Expected Outcome: The protocol should yield the desired amide product as a white to off-white solid or viscous oil in high yield (typically >85%). The structure should be confirmed by ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Mechanistic Insights

The formation of the amide bond is not a direct reaction between the carboxylic acid and the amine due to the unfavorable acid-base reaction that would render the amine non-nucleophilic.[13] Coupling agents like HATU are required to activate the carboxylic acid.[10]

Mechanism of HATU Activation and Coupling:

• Activation: The carboxylic acid is deprotonated by the base (DIEA). The resulting carboxylate attacks HATU, displacing the hexafluorophosphate anion and forming a highly reactive O-acylisourea intermediate.

• Nucleophilic Attack: The primary amine of 2-(2-methoxyphenyl)cyclopropan-1-amine acts as a nucleophile, attacking the activated carbonyl carbon of the intermediate.[2]

• Product Formation: The tetrahedral intermediate collapses, forming the stable amide bond and releasing a urea byproduct.

Sources

• 1. evitachem.com [evitachem.com]
• 2. longdom.org [longdom.org]
• 3. CN103153963A - Cyclopropane compound - Google Patents [patents.google.com]
• 4. US8268848B2 - Cyclopropane compound - Google Patents [patents.google.com]
• 5. Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sci-Hub. Synthesis and biological activity of macrocyclic inhibitors of hepatitis C virus (HCV) NS3 protease / Bioorganic & Medicinal Chemistry Letters, 2005 [sci-hub.box]
• 7. Hepatitis C Virus NS3/4A Protease Inhibitors Incorporating Flexible P2 Quinoxalines Target Drug Resistant Viral Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Making sure you're not a bot! [liu.diva-portal.org]
• 9. nextsds.com [nextsds.com]
• 10. hepatochem.com [hepatochem.com]
• 11. Hepatitis C virus NS3-4A serine protease inhibitors: use of a P2-P1 cyclopropyl alanine combination for improved potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]

Application Note: Synthesis of 2-Arylcyclopropylamines via the Corey-Chaykovsky Cyclopropanation

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Focus: Scalable, stereoselective synthesis of trans-2-arylcyclopropylamines (ACPAs) for Monoamine Oxidase (MAO) and Lysine-Specific Demethylase 1 (LSD1) inhibitor development.

Executive Summary & Strategic Rationale

The 2-arylcyclopropylamine (ACPA) motif is a privileged pharmacophore in modern drug discovery. Most notably represented by the antidepressant tranylcypromine (TCP), the ACPA scaffold is the critical mechanism-based pharmacophore for the irreversible inhibition of flavin-dependent enzymes, including Monoamine Oxidases (MAO-A/B) and Lysine-Specific Demethylase 1 (LSD1/KDM1A)[1]. Because the biological activity of these inhibitors relies heavily on the trans-configuration to properly orient within the enzyme active site and form covalent FAD-adducts[1][2], highly diastereoselective synthetic methodologies are paramount.

Mechanistic Insights: The Causality of Stereocontrol

The success of the Corey-Chaykovsky reaction in synthesizing ACPAs lies in the deliberate selection of the sulfur ylide precursor.

Reagent Selection (TMSOI vs. TMSI): Trimethylsulfoxonium iodide (TMSOI) is strictly preferred over trimethylsulfonium iodide (TMSI). Deprotonation of TMSOI yields dimethylsulfoxonium methylide. The presence of the oxygen atom stabilizes the ylide, making it a "softer" nucleophile compared to the ylide derived from TMSI. This softness dictates the regioselectivity: it strictly undergoes 1,4-conjugate addition (Michael addition) with α,β -unsaturated systems (like cinnamates or nitrostyrenes) rather than 1,2-addition (which would erroneously yield epoxides)[3].

Stereochemical Causality: Upon 1,4-addition, a zwitterionic betaine intermediate is formed. The lifetime of this intermediate is sufficient to allow free rotation around the former carbon-carbon double bond. The molecule rotates to minimize steric repulsion between the bulky aryl group and the electron-withdrawing group (ester or nitro). Subsequent intramolecular SN​2 displacement of the neutral dimethyl sulfoxide (DMSO) leaving group locks the ring into the thermodynamically favored trans-geometry[2][3].

Mechanistic pathway of the Corey-Chaykovsky cyclopropanation emphasizing trans-selectivity.

Synthetic Workflow Design

To access the final ACPA, two primary workflows utilizing the Corey-Chaykovsky reaction are prevalent in medicinal chemistry.

• Route A (The Cinnamate/Curtius Route): This is the industry standard. An α,β -unsaturated ester (cinnamate) is cyclopropanated to yield a trans-cyclopropanecarboxylate. Saponification followed by a Curtius rearrangement yields the amine. The Curtius rearrangement is chosen because it proceeds with strict retention of stereochemistry at the migrating carbon, preserving the trans-configuration[4].

• Route B (The Nitrostyrene Route): A more direct approach where a nitrostyrene is cyclopropanated to a nitrocyclopropane, followed by reduction to the amine. While step-efficient, this route often suffers from lower yields (20-30%) during the cyclopropanation step due to the high reactivity and polymerization tendencies of nitrostyrenes under basic conditions[5].

Strategic synthetic workflows for ACPA generation comparing Route A and Route B.

Quantitative Data & Optimization

The following tables summarize the empirical data driving our workflow selection.

Table 1: Comparative Analysis of Cyclopropanation Methodologies for ACPAs

Methodology	Reagents / Intermediates	Stereoselectivity	Scalability & Safety Profile
Corey-Chaykovsky	TMSOI, NaH, DMSO	High (trans > 95%)	Excellent. Uses stable, non-pyrophoric salts. No heavy metals[3].
Simmons-Smith	CH2I2, Et2Zn	Moderate to High	Poor. Et2Zn is highly pyrophoric; severe safety risks at scale[3].
Diazo Transfer	Diazomethane, Pd/Rh cat.	High	Moderate. Diazomethane is explosive and highly toxic; requires specialized flow setups[3].

Table 2: Route Optimization Data (Route A vs. Route B)

Precursor	Intermediate Formed	Typical Yield (Cyclopropanation)	Overall Yield to ACPA	Primary Challenge
Cinnamate (Route A)	trans-Cyclopropanecarboxylate	75 - 90%	40 - 60%	Multi-step sequence requires careful isolation of the acid.
Nitrostyrene (Route B)	trans-Nitrocyclopropane	20 - 30%[5]	10 - 20%	Base-induced polymerization of nitrostyrene limits yield.

Validated Experimental Protocols (Route A)

The following protocols represent a self-validating system for the synthesis of trans-2-arylcyclopropylamines via Route A.

Protocol 5.1: Corey-Chaykovsky Cyclopropanation of Cinnamates

Objective: Conversion of an alkyl cinnamate to a trans-2-arylcyclopropanecarboxylate.

• Ylide Generation: Oven-dry a 3-neck round-bottom flask under argon. Add Trimethylsulfoxonium iodide (TMSOI, 1.2 equiv) and anhydrous DMSO (0.5 M relative to substrate).

• Deprotonation: Portion-wise, add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) at room temperature.

  • Validation Checkpoint: Vigorous hydrogen gas evolution will occur. The suspension will slowly turn into a clear, slightly yellow solution over 30-45 minutes, indicating the successful formation of the dimethylsulfoxonium methylide.

• Michael Addition & Ring Closure: Dissolve the cinnamate derivative (1.0 equiv) in a minimal amount of anhydrous DMSO. Add this solution dropwise to the ylide over 15 minutes to control the mild exotherm. Stir at room temperature for 12-16 hours.

• Quench & Extraction: Carefully pour the reaction mixture into ice-cold water (equal to 3x the DMSO volume) to quench any unreacted ylide. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine (to remove residual DMSO), dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

  • Validation Checkpoint: Analyze the crude product via 1 H NMR. The formation of the trans-cyclopropane ring is confirmed by the presence of cyclopropyl ring protons (typically between 1.2 - 2.5 ppm) exhibiting a characteristic trans coupling constant of Jab​=4.2−4.5 Hz[2].

Protocol 5.2: Saponification and Curtius Rearrangement

Objective: Conversion of the ester to a Boc-protected amine with strict retention of stereochemistry.

• Saponification: Dissolve the trans-cyclopropanecarboxylate in a 3:1 mixture of THF:H2O. Add Lithium Hydroxide monohydrate (LiOH·H2O, 3.0 equiv). Stir at 50 °C for 2-4 hours until TLC indicates complete consumption of the ester. Acidify with 1M HCl to pH 2, extract with EtOAc, and concentrate to yield the carboxylic acid.

• Curtius Rearrangement: Dissolve the carboxylic acid (1.0 equiv) in anhydrous tert-butanol (tBuOH, 0.2 M), which acts as both solvent and trapping agent.

• Azide Formation & Trapping: Add Triethylamine ( Et3​N , 1.2 equiv) followed by Diphenylphosphoryl azide (DPPA, 1.1 equiv).

  • Causality Note: DPPA is utilized to safely generate the acyl azide in situ, bypassing the need to isolate potentially explosive intermediate species[4].

• Thermal Rearrangement: Heat the reaction to reflux (approx. 85 °C) for 12-24 hours. The acyl azide undergoes thermal decomposition to an isocyanate (releasing N2​ gas), which is immediately trapped by tBuOH to form the tert-butyl carbamate (Boc-protected ACPA)[2][4].

• Purification & Validation: Concentrate and purify via silica gel chromatography.

  • Validation Checkpoint: IR spectroscopy will show the disappearance of the broad carboxylic acid O-H stretch and the appearance of a sharp carbamate N-H stretch (~3300 cm −1 ) and a carbamate C=O stretch (~1700 cm −1 ). 1 H NMR will reveal a massive singlet at ~1.4 ppm corresponding to the Boc group.

Note: The final free amine is readily accessed by stirring the Boc-protected ACPA in a 1:1 mixture of Trifluoroacetic acid (TFA) and Dichloromethane (DCM) for 2 hours, followed by basic workup.

Sources

• 1. Unravelling the target landscape of tranylcypromines for new drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. utoronto.scholaris.ca [utoronto.scholaris.ca]

Technical Notes & Optimization

purification challenges of 2-(2-methoxyphenyl)cyclopropan-1-amine

Prepared by: Your Senior Application Scientist

Welcome to the technical support center for 2-(2-methoxyphenyl)cyclopropan-1-amine. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of purifying this valuable synthetic intermediate. The unique structural features of this molecule—a strained cyclopropane ring, a basic amine, and a methoxyphenyl group—present a distinct set of challenges. This document provides troubleshooting guides and FAQs to address common issues encountered during isolation and purification, ensuring you can achieve your desired purity and yield with confidence.

Overview of Purification Challenges

The primary purification hurdles for 2-(2-methoxyphenyl)cyclopropan-1-amine stem from its:

• Basic Nature: The primary amine can interact strongly with acidic stationary phases like silica gel, leading to peak tailing, low recovery, or even degradation.

• Stereochemistry: The molecule possesses two stereocenters, leading to the formation of diastereomers (cis and trans isomers). Their similar physical properties can make separation challenging.

• Potential for Degradation: Cyclopropylamines can be susceptible to ring-opening or other degradation pathways under harsh pH conditions, particularly high pH.[1]

• Physical Form: As a free base, the compound may be an oil or a low-melting solid, making handling and crystallization difficult.

This guide will provide actionable solutions to these specific problems.

Troubleshooting Guide: Experimental Issues

This section addresses specific problems you might be facing during your purification workflow in a direct question-and-answer format.

Q1: My silica gel column chromatography is giving severe peak tailing and poor recovery. How can I fix this?

Answer: This is the most common issue when purifying basic amines on standard silica gel. The acidic silanol groups (Si-OH) on the silica surface strongly and often irreversibly adsorb the basic amine, causing the observed issues.

Root Cause Analysis & Solution Workflow:

Caption: Troubleshooting workflow for purifying basic amines.

Detailed Protocol: Mobile Phase Modification for Silica Gel Chromatography

This is often the quickest and most cost-effective solution. By adding a small amount of a competing base like triethylamine (TEA) to your mobile phase, you effectively "cap" the acidic silanol sites, allowing your target amine to elute cleanly.

• Solvent System Selection: Start by identifying a suitable non-polar/polar solvent system (e.g., Hexanes/Ethyl Acetate or Dichloromethane/Methanol) using Thin Layer Chromatography (TLC).

• TLC Additive Test: Prepare two TLC developing chambers with your chosen solvent system. To one, add 1% triethylamine. Spot your crude material on two separate TLC plates and run one in each chamber. You should observe a higher Rf value and a much more compact spot on the plate from the TEA-containing chamber.

• Column Preparation: Prepare your mobile phase by adding 1% TEA (v/v). For example, for 1 L of 80:20 Hexane:EtOAc, you would use 792 mL Hexane, 198 mL EtOAc, and 10 mL TEA.

• Equilibration: Equilibrate your silica gel column with at least 5 column volumes of the TEA-containing mobile phase before loading your sample. This is a critical step to ensure all active sites are neutralized.[2]

• Elution: Load your sample and elute with the prepared mobile phase. The amine should now elute with a much-improved peak shape.

Q2: I have a mixture of cis/trans diastereomers. How can I separate them?

Answer: Separating diastereomers of 2-(2-methoxyphenyl)cyclopropan-1-amine requires exploiting the subtle differences in their steric presentation. While challenging, it is often achievable with careful chromatography.

Strategy 1: High-Resolution Flash Chromatography

The diastereomers will have slightly different polarities. Your goal is to find a solvent system that maximizes the difference in their retention factors (ΔRf).

• Recommended Solvents: Systems with low to medium polarity often provide the best resolution. Start with gradients of Ethyl Acetate in Hexanes or Toluene. Avoid highly polar solvents like methanol initially, as they can suppress the subtle intermolecular interactions needed for separation.

• TLC Analysis: Use a large TLC plate and allow it to run for a longer distance to maximize separation. View the plate under UV light and then stain with a potassium permanganate or ninhydrin stain to confirm if separation is occurring.

• Column Conditions:

  • Use a high-quality silica gel with a small particle size (e.g., 40-63 µm).

  • Employ a long, narrow column to increase the number of theoretical plates.

  • Run a shallow gradient during elution to improve resolution.

Strategy 2: Chiral High-Performance Liquid Chromatography (HPLC)

If flash chromatography fails, preparative chiral HPLC is a powerful alternative. Diastereomers can often be separated on a chiral stationary phase (CSP).

• Column Selection: Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are highly effective for a wide range of compounds and are a good starting point.[3][4]

• Mobile Phase: Normal-phase eluents like Hexane/Isopropanol or Hexane/Ethanol are typically used. The alcohol modifier plays a crucial role in the separation mechanism.

• Method Development: A screening approach is often necessary, testing different CSPs and mobile phase compositions to find the optimal conditions for separation.[3]

Technique	Pros	Cons	Best For
Flash Chromatography	High capacity, lower cost, readily available.	Lower resolution, may not achieve baseline separation.	Large-scale separation where >95% diastereomeric purity is sufficient.
Preparative HPLC	Very high resolution, can achieve >99.5% purity.[5]	Lower capacity, higher cost, requires specialized equipment.	Final purification of small batches or when very high diastereomeric purity is required.

Q3: My product is an oil that is difficult to handle, and I can't get it to crystallize. What should I do?

Answer: This is a common issue with free amines. Converting the basic amine to an acid addition salt is a standard and highly effective strategy to induce crystallinity and improve handling properties.[6][7] Salts are generally more stable, non-volatile, and crystalline solids.

Detailed Protocol: Formation of the Hydrochloride (HCl) Salt

• Dissolution: Dissolve your purified (or semi-purified) freebase oil in a suitable anhydrous solvent. Good starting choices include diethyl ether, ethyl acetate, or a mixture of isopropanol and hexanes.

• Acid Addition: While stirring, slowly add a solution of HCl in a compatible solvent (e.g., 2M HCl in diethyl ether or 4M HCl in dioxane). Add the acid dropwise until the solution becomes slightly acidic (check with pH paper by spotting a drop onto moist paper).

• Precipitation: The hydrochloride salt will often precipitate immediately as a white solid. If it does not, you can try cooling the solution in an ice bath or adding a non-polar co-solvent (like hexanes) to reduce solubility.

• Isolation: Collect the solid salt by vacuum filtration. Wash the filter cake with a small amount of the cold, non-polar solvent (e.g., diethyl ether or hexanes) to remove any surface impurities.

• Drying: Dry the salt under high vacuum to remove all residual solvent.

Troubleshooting Salt Formation:

• Oiling Out: If the salt oils out instead of crystallizing, try using a more dilute solution or a different solvent system.

• No Precipitation: If no solid forms, the salt may be too soluble in the chosen solvent. Carefully remove the solvent under reduced pressure and attempt to recrystallize the resulting residue from a different solvent system (e.g., ethanol/ether).[8]

Frequently Asked Questions (FAQs)

What causes the degradation of 2-(2-methoxyphenyl)cyclopropan-1-amine during workup?

The primary degradation pathway for cyclopropylamines is often hydrolysis or ring-opening, which can be catalyzed by harsh pH conditions, particularly strong bases.[1] During an aqueous workup, using strong bases like 10M NaOH can lead to degradation, especially with prolonged contact or heating. It is advisable to use milder bases like saturated sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) for neutralization and to minimize the time the compound spends in aqueous basic solutions.[9]

How can I best assess the purity of my final product?

A combination of techniques is recommended for a comprehensive purity assessment:

• ¹H and ¹³C NMR: Confirms the chemical structure and can reveal the presence of major impurities. Integrating key signals can also provide an estimate of diastereomeric ratio.

• LC-MS: Liquid Chromatography-Mass Spectrometry is excellent for identifying the number of components in a sample and confirming the molecular weight of the desired product.

• HPLC with UV/DAD detection: This is the gold standard for quantitative purity analysis. An isocratic or gradient method can be developed to separate the main compound from all impurities. The peak area percentage at a suitable wavelength (e.g., 276 nm, based on the methoxyphenyl chromophore[7]) can be used to determine the purity.

• Chiral HPLC: If the product is a single enantiomer or a mixture of diastereomers, a chiral HPLC method is necessary to determine the enantiomeric excess (ee) or diastereomeric ratio (dr).[10]

What is the best way to store 2-(2-methoxyphenyl)cyclopropan-1-amine?

As a free base, the compound is susceptible to oxidation and reaction with atmospheric CO₂. It should be stored under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container at refrigerated temperatures. For long-term storage, converting it to a stable crystalline salt (like the hydrochloride) is highly recommended. The salt form is significantly more stable to air and moisture.

References

• EvitaChem. (n.d.). 2-(2-Methoxyphenyl)-2-methylcyclopropan-1-amine.

• Bamborough, J., et al. (2017). Crystal packing arrangement, chain conformation and physicochemical properties of gemfibrozil amine salts. Huddersfield Repository. Retrieved from [Link]

• Galli, F., & O'Brien, P. (2020). Advances in the Synthesis of Cyclopropylamines. Chemical Reviews, 120(17), 9495-9555. American Chemical Society.
• Kusumi, T. (2012). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 17(9), 10506-10534. PMC.
• Google Patents. (1976). US3988464A - Cyclopropylamines as pharmaceuticals.
• Ahuja, S. (Ed.). (2011). Chiral Separation Methods for Pharmaceutical and Biotechnological Products. John Wiley & Sons, Inc.
• Fogassy, E., et al. (2018). Separation of Chiral Compounds: Enantiomeric and Diastereomeric Mixtures.

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?. Retrieved from [Link]

• Reddit. (2023, June 28). Extraction of Cyclopropylamine. r/OrganicChemistry. Retrieved from [Link]

• Teledyne ISCO. (2012, November 9). RediSep C-18 reversed phase column Purification of primary amines. Retrieved from [Link]

• MDPI. (2023, March 14). Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2′-indene]-1′,3′-dione. Retrieved from [Link]

• Campbell, J. M., et al. (2019). The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine. Journal of Pharmaceutical Sciences, 108(9), 2858-2864. PubMed.

• MDPI. (2023, March 9). Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2′-indene]-1′,3′-dione. Retrieved from [Link]

• VTechWorks. (n.d.). CHIRAL SEPARATIONS INTRODUCTION. Retrieved from [Link]

• European Pharmaceutical Review. (2021, March 25). Understanding the chemical basis of drug stability and degradation. Retrieved from [Link]

• Peters, D., et al. (2017). Crystal Packing Arrangement, Chain Conformation, and Physicochemical Properties of Gemfibrozil Amine Salts. Molecular Pharmaceutics, 14(7), 2415-2425.

• Organic Syntheses. (2002). PREPARATION OF SECONDARY AMINES FROM PRIMARY AMINES VIA 2-NITROBENZENESULFONAMIDES. Retrieved from [Link]

• American Pharmaceutical Review. (2025, June 1). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Retrieved from [Link]

• Google Patents. (1975). US3864402A - Purification of secondary alkyl amines.

• Organic Syntheses. (n.d.). 2-Cyclohexen-1-one, 2-(4-methoxyphenyl)-. Retrieved from [Link]

• Google Patents. (2002, July 17). EP0941993B1 - Process for purifying....
• Google Patents. (n.d.). CN101445466A - Method for purifying 2, 2-dimethyl-cyclopropane carboxamide....

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• 2. biotage.com [biotage.com]
• 3. content.e-bookshelf.de [content.e-bookshelf.de]
• 4. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
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• 6. eprints.hud.ac.uk [eprints.hud.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. US3988464A - Cyclopropylamines as pharmaceuticals - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Technical Support Center: Synthesis of 2-(2-methoxyphenyl)cyclopropan-1-amine

Welcome to the technical support guide for the synthesis of 2-(2-methoxyphenyl)cyclopropan-1-amine. This document is designed for researchers, chemists, and drug development professionals who may encounter challenges during the multi-step synthesis of this valuable compound. As a molecule with a constrained cyclopropane ring and a primary amine, its synthesis requires careful control over reaction conditions to prevent the formation of stubborn side products. This guide provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven insights.

The synthesis of 2-(2-methoxyphenyl)cyclopropan-1-amine typically proceeds via two key stages:

• Cyclopropanation: The formation of the three-membered ring, usually starting from 2-methoxystyrene.

• Amine Introduction: The conversion of a carboxylic acid or amide derivative on the cyclopropane ring into a primary amine, often via a rearrangement reaction.

Each stage presents unique challenges and potential for impurity generation. This guide is structured to address these issues directly, helping you optimize your synthetic route for yield, purity, and reproducibility.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, providing causal explanations and actionable solutions.

Cyclopropanation Stage

Q1: My crude reaction mixture after cyclopropanating 2-methoxystyrene shows multiple products by ¹H NMR and TLC analysis. How do I identify the major side products and prevent their formation?

A1: This is a common issue stemming from the inherent reactivity of the starting materials and intermediates. The primary side products in this stage are typically diastereomers of the desired product and byproducts from the carbene source.

1. Diastereomer Formation (cis-isomer):

• Cause: The cyclopropanation of an alkene like 2-methoxystyrene can produce both trans and cis diastereomers. While the trans isomer is often the desired, thermodynamically more stable product, the kinetic product distribution depends heavily on the reaction conditions and reagents used.[1][2] The steric bulk of the 2-methoxyphenyl group influences the approach of the carbene, but a mixture is common.

• Identification: The cis and trans isomers can be distinguished by ¹H NMR spectroscopy. The coupling constants (J-values) between the cyclopropyl protons are characteristic. Generally, Jtrans is smaller (2-5 Hz) than Jcis (5-9 Hz). Furthermore, the protons of the cis isomer often experience different shielding effects and will appear at different chemical shifts compared to the trans isomer.

• Solution:

  • Catalyst/Reagent Choice: The choice of catalyst in metal-catalyzed reactions significantly impacts diastereoselectivity.[2][3] For Simmons-Smith reactions, the use of the Furukawa modification (Et₂Zn instead of a Zn-Cu couple) can improve selectivity and reaction rates.[4][5]

  • Temperature Control: Running the reaction at lower temperatures can enhance selectivity by favoring the transition state leading to the more stable trans product.

  • Slow Addition: Slow, controlled addition of the diazo compound or diiodomethane via a syringe pump is crucial. This maintains a low concentration of the reactive carbene precursor, minimizing side reactions and often improving diastereoselectivity.[6]

2. Alkene Dimerization/Polymerization:

• Cause: Styrenic compounds are susceptible to polymerization, which can be initiated by heat or trace acidic/radical impurities. If using a diazoacetate, the catalyst used for cyclopropanation (e.g., rhodium or copper complexes) can also catalyze the dimerization of the diazo compound to form maleate and fumarate esters.[1]

• Identification: Polymerized styrene appears as a broad, unresolved baseline hump in the ¹H NMR spectrum. Diethyl fumarate (trans) and maleate (cis) have characteristic singlets in the olefinic region (~6.8 ppm for fumarate, ~6.2 ppm for maleate).

• Solution:

  • Maintain strict temperature control; avoid excessive heating.

  • Use purified, inhibitor-free 2-methoxystyrene.

  • Ensure slow addition of the diazo compound to keep its concentration low, disfavoring the dimerization pathway.[6]

3. C-H Insertion:

• Cause: Highly reactive carbenes can insert into activated C-H bonds (e.g., allylic C-H bonds) or even solvent C-H bonds instead of adding across the double bond.[7] This is less common with moderately reactive carbenoids used in Simmons-Smith reactions but can be a concern with more reactive systems.

• Identification: This side product will be an isomer of your desired cyclopropane. Its identification often requires detailed spectroscopic analysis (2D NMR, MS) to confirm the new connectivity.

• Solution: Choose a less reactive, more selective cyclopropanating agent. The Simmons-Smith reaction and its variants are generally highly selective for addition to the alkene.[4][8]

Amine Introduction Stage (Curtius/Hofmann Rearrangement)

Q2: After performing a Curtius or Hofmann rearrangement on my cyclopropanecarboxylic acid derivative, I obtained a significant amount of an insoluble, high-melting-point solid. What is it and how can I avoid it?

A2: This is a classic sign of symmetrical urea formation, a very common side product in reactions involving isocyanate intermediates.

• Cause: Both the Curtius (from an acyl azide) and Hofmann (from a primary amide) rearrangements proceed through a highly reactive isocyanate intermediate (R-N=C=O).[9][10] If the isocyanate is hydrolyzed to the desired primary amine (R-NH₂), this amine can then act as a nucleophile and attack another molecule of the isocyanate intermediate. This reaction is often fast and produces a stable, often insoluble, symmetrical urea (R-NH-C(O)-NH-R).[11] This side reaction is exacerbated by the presence of water and conditions that allow the product amine and the isocyanate intermediate to coexist.

• Identification: Ureas have a characteristic C=O stretch in their IR spectrum (~1630-1680 cm⁻¹) and are often poorly soluble in common organic solvents. Their symmetry can also be apparent in NMR spectroscopy.

• Solution:

  • Strict Anhydrous Conditions: Ensure all reagents, solvents, and glassware are scrupulously dried. The presence of even trace amounts of water can hydrolyze the isocyanate to the amine, which then triggers urea formation.

  • Trapping the Isocyanate: Instead of hydrolyzing the isocyanate directly to the amine in the reaction mixture, it is often better to trap it with a different nucleophile. For example, conducting the rearrangement in anhydrous tert-butanol will trap the isocyanate as its tert-butyl carbamate (Boc-protected amine). This carbamate is stable, easily purified, and the Boc protecting group can be cleanly removed later with acid (e.g., TFA or HCl in dioxane).[12] This two-step process avoids the formation of the problematic urea.

  • Inverse Addition: If direct hydrolysis is necessary, consider adding the reaction mixture containing the isocyanate to a large excess of the quenching solution (e.g., aqueous acid) to ensure the isocyanate is hydrolyzed immediately before it can react with the newly formed amine.

Frequently Asked Questions (FAQs)

FAQ 1: What are the primary synthetic routes to prepare the 2-(2-methoxyphenyl)cyclopropan-1-amine precursor, 2-(2-methoxyphenyl)cyclopropanecarboxylic acid?

The most common route begins with the cyclopropanation of 2-methoxystyrene.

• Reaction with Diazoacetates: 2-methoxystyrene is reacted with an alkyl diazoacetate (e.g., ethyl diazoacetate) in the presence of a transition metal catalyst (e.g., complexes of Rh(II), Cu(I), or Co(II)).[2][13] This forms the ethyl ester of the desired carboxylic acid.

• Simmons-Smith Reaction: A classic and reliable method involving the reaction of 2-methoxystyrene with a carbenoid generated from diiodomethane and a zinc-copper couple or diethylzinc (Furukawa modification).[4][8] This method is known for its stereospecificity and tolerance of many functional groups.[8]

• Corey-Chaykovsky Reaction: Reaction of 2-(2-methoxyphenyl)acrylaldehyde (or a related Michael acceptor) with a sulfur ylide, such as dimethylsulfoxonium methylide, can also form the cyclopropane ring.[14]

After cyclopropanation to form the ester, simple hydrolysis with a base (e.g., NaOH or KOH) followed by acidic workup yields the desired 2-(2-methoxyphenyl)cyclopropanecarboxylic acid.

FAQ 2: How can I reliably distinguish between the cis and trans diastereomers of my cyclopropane intermediates?

Distinguishing between cis and trans diastereomers is crucial for reaction monitoring and product characterization.

• ¹H NMR Spectroscopy: This is the most powerful tool. As mentioned in Q1, the coupling constants between vicinal protons on the cyclopropane ring are diagnostic. For a 1,2-disubstituted cyclopropane, the coupling constant between the two protons on the substituted carbons (J1,2) is typically larger for the cis isomer than for the trans isomer.

• Nuclear Overhauser Effect (NOE) NMR: An NOE experiment (e.g., NOESY or ROESY) can provide definitive proof. An NOE correlation will be observed between the protons on C1 and C2 if they are on the same face of the ring (cis), whereas no such correlation will be seen for the trans isomer.

• Chromatography: The two diastereomers will likely have different polarities and can often be separated by flash column chromatography on silica gel. The trans isomer is generally less polar and will have a higher Rf value on TLC.

FAQ 3: What are the key differences and considerations when choosing between the Curtius and Hofmann rearrangements for the amine formation step?

Both reactions convert a carboxylic acid derivative into a primary amine with the loss of one carbon atom, proceeding through an isocyanate intermediate.[10][15] The choice often depends on the stability of the substrate and the desired reaction conditions.

• Hofmann Rearrangement:

  • Starting Material: A primary amide (R-CONH₂).

  • Reagents: Typically harsh, involving a strong base (NaOH) and bromine (Br₂).

  • Pros: Uses readily available reagents.

  • Cons: The strongly basic and oxidative conditions are not compatible with sensitive functional groups. This can lead to unwanted side reactions.

• Curtius Rearrangement:

  • Starting Material: An acyl azide (R-CON₃), which is typically prepared from the corresponding carboxylic acid or acyl chloride.

  • Reagents: The rearrangement is usually induced by heating (thermal) or photolysis.[9][12] Safer reagents like diphenylphosphoryl azide (DPPA) can convert a carboxylic acid directly to the acyl azide and promote the rearrangement under milder conditions.[12][16]

  • Pros: Generally much milder than the Hofmann rearrangement, offering broader functional group tolerance. The isocyanate can be generated and trapped in situ with various nucleophiles (e.g., alcohols to form carbamates), providing excellent control over the final product.[12][17]

  • Cons: Requires the preparation of an acyl azide, which can be potentially explosive, although modern methods using reagents like DPPA have significantly improved safety.[16]

For a substrate like 2-(2-methoxyphenyl)cyclopropanecarboxamide, the Curtius rearrangement is generally the preferred method due to its milder conditions, which are less likely to cause unwanted reactions on the aromatic ring or cleavage of the cyclopropane ring.

Summary of Potential Side Products

The following table summarizes the most common side products, their point of origin in the synthetic sequence, and key analytical features for identification.

Side Product	Synthetic Stage	Cause	Key Analytical Signatures (¹H NMR)
cis-2-(2-methoxyphenyl)cyclopropane derivative	Cyclopropanation	Non-stereoselective carbene addition	Different chemical shifts and coupling constants for cyclopropyl protons compared to the trans isomer.
Poly(2-methoxystyrene)	Cyclopropanation	Heat or impurity-induced polymerization of starting material	Broad, unresolved signals, typically in the aromatic and aliphatic regions.
Diethyl Fumarate / Maleate	Cyclopropanation (with Diazoacetate)	Catalyst-induced dimerization of ethyl diazoacetate	Sharp singlets in the olefinic region (~6.8 ppm for fumarate, ~6.2 ppm for maleate).
Unreacted 2-methoxystyrene	Cyclopropanation	Incomplete reaction	Characteristic vinyl proton signals (~5.2-7.0 ppm) and methoxy singlet (~3.8 ppm) of the starting material.
Symmetrical Urea	Amine Formation (Curtius/Hofmann)	Reaction of product amine with isocyanate intermediate	Often insoluble. Symmetrical structure may simplify NMR. Broad NH signals.
Carbamate (e.g., Boc-amine)	Amine Formation (Curtius/Hofmann)	Intentional or unintentional trapping of isocyanate with an alcohol	Characteristic signals for the protecting group (e.g., a large singlet at ~1.4 ppm for the tert-butyl group of Boc).

Process Flow and Side Product Formation

The following diagram illustrates the primary synthetic pathway and the key junctures where side products can emerge.

Fig 1. Synthetic workflow and points of side product formation.

Recommended Protocol: Diastereoselective Cyclopropanation and Controlled Curtius Rearrangement

This protocol is designed to maximize the yield of the trans-isomer and minimize urea formation.

Part A: Synthesis of trans-ethyl 2-(2-methoxyphenyl)cyclopropanecarboxylate

• Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon or N₂), add purified 2-methoxystyrene (1.0 equiv) and anhydrous dichloromethane (DCM). Cool the flask to 0 °C in an ice bath.

• Reagent Preparation: In a separate flame-dried flask, prepare the Simmons-Smith reagent. Add diethylzinc (1.2 equiv, 1.0 M solution in hexanes) to anhydrous DCM. Cool to 0 °C.

• Reaction: Add diiodomethane (1.5 equiv) dropwise to the diethylzinc solution. Stir for 15 minutes at 0 °C. Transfer this reagent mixture via cannula to the flask containing the 2-methoxystyrene solution over 1-2 hours.

• Monitoring: Allow the reaction to warm slowly to room temperature and stir overnight. Monitor the consumption of the starting material by TLC or GC-MS.

• Workup: Carefully quench the reaction at 0 °C by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to separate the trans product from the cis isomer and other impurities.

Part B: Synthesis of trans-2-(2-methoxyphenyl)cyclopropan-1-amine via Curtius Rearrangement

• Hydrolysis: Hydrolyze the purified ester from Part A using NaOH in an ethanol/water mixture under reflux. After completion, acidify with HCl to precipitate the carboxylic acid, which can be filtered and dried.

• Acyl Azide Formation: To a solution of the carboxylic acid (1.0 equiv) and triethylamine (1.2 equiv) in anhydrous toluene at 0 °C, add diphenylphosphoryl azide (DPPA) (1.1 equiv) dropwise.

• Rearrangement and Trapping: Allow the solution to warm to room temperature, then heat to 80-90 °C. Nitrogen gas will evolve. After gas evolution ceases (1-3 hours), cool the reaction. Add anhydrous tert-butanol (3-5 equiv) and continue heating for another 2-4 hours to trap the isocyanate as the Boc-carbamate.

• Workup and Purification: Cool the reaction, wash with saturated aqueous NaHCO₃, then brine. Dry the organic layer over MgSO₄, filter, and concentrate. Purify the resulting Boc-protected amine by flash chromatography.

• Deprotection: Dissolve the purified Boc-protected amine in DCM and add an excess of trifluoroacetic acid (TFA) or a saturated solution of HCl in dioxane. Stir at room temperature until deprotection is complete (monitored by TLC).

• Isolation: Remove the solvent and excess acid under reduced pressure. Neutralize the residue with a base (e.g., NaOH or NaHCO₃ solution) and extract the free amine into an organic solvent (e.g., ethyl acetate or DCM). Dry and concentrate to yield the final product.

References

• Huang, L., & Chen, Y. (2007). Asymmetric Cyclopropanation of Styrene Catalyzed by Chiral Macrocyclic Iron(II) Complexes. Organometallics, 26(22), 5351-5355. ([Link])

• Charette, A. B., & Beauchemin, A. (2001). Stereoselective Cyclopropanation Reactions. Organic Reactions. ([Link])

• Fasan, R. (2012). Highly diastereo- and enantioselective olefin cyclopropanation via engineered myoglobin-based catalysts. PMC. ([Link])

• Yang, Z., et al. (2022). DFT Mechanistic Study of the Cyclopropanation of Styrene and Aryldiazodiacetate Catalyzed by Tris(pentafluorophenyl)borane. ACS Omega. ([Link])

• Chen, Y., et al. (2007). Asymmetric Cyclopropanation of Styrenes Catalyzed by Metal Complexes of D2-Symmetrical Chiral Porphyrin: Superiority of Cobalt over Iron. The Journal of Organic Chemistry, 72(15), 5691-5700. ([Link])

• Shchepinov, M. S., et al. (2023). Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2′-indene]-1′,3′-dione. Molbank, 2023(4), M1604. ([Link])

• Wikipedia. (n.d.). Simmons–Smith reaction. ([Link])

• Ghosh, A. K., & Brindisi, M. (2015). The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry. ChemMedChem. ([Link])

• Charette, A. B., & Beauchemin, A. (2022). Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. Molecules. ([Link])

• Toste, F. D., et al. (2020). Formation of Cyclopropanes via Activation of (γ-Methoxy)alkyl Gold(I) Complexes with Lewis Acids. Organometallics. ([Link])

• Organic Chemistry Portal. (n.d.). Simmons-Smith Reaction. ([Link])

• Chem-Station. (2014). Curtius Rearrangement. ([Link])

• Almac Group. (2020). Tandem Continuous Flow Curtius Rearrangement and Subsequent Enzyme-Mediated Impurity Tagging. ([Link])

• MDPI. (2023). Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2′-indene]-1′,3′-dione. ([Link])

• Royal Society of Chemistry. (2025). Cyclopropanation reactions by a class I unspecific peroxygenase. ([Link])

• ResearchGate. (n.d.). Cyclopropanation of para-methoxy styrene 4c by mutated artUPO variants. ([Link])

• Ley, S. V., et al. (2020). Tandem Continuous Flow Curtius Rearrangement and Subsequent Enzyme Mediated Impurity Tagging. Organic Process Research & Development. ([Link])

• Master Organic Chemistry. (2017). The Hofmann and Curtius Rearrangements. ([Link])

• Google Patents. (n.d.). US4016204A - Method of synthesis of trans-2-phenylcyclopropylamine. ()

• Charette, A. B., & Wurz, R. P. (2004). An Expedient and Practical Method for the Synthesis of a Diverse Series of Cyclopropane α-Amino Acids and Amines. The Journal of Organic Chemistry. ([Link])

• Appchem. (n.d.). 2-(2-methoxyphenyl)cyclopropan-1-amine. ([Link])

• Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes. ([Link])

• Royal Society of Chemistry. (n.d.). Electrochemical Hofmann rearrangement mediated by NaBr: practical access to bioactive carbamates. ([Link])

• ACS Publications. (2004). An Expedient and Practical Method for the Synthesis of a Diverse Series of Cyclopropane α-Amino Acids and Amines. ([Link])

• Xu, K., et al. (2021). Electrooxidative Hofmann Rearrangement of Phthalimides to Access Anthranilate Derivatives. The Journal of Organic Chemistry. ([Link])

• Melchiorre, P., et al. (2024). Two-step continuous flow-driven synthesis of 1,1-cyclopropane aminoketones. Chemical Science. ([Link])

• ACS Publications. (2025). Advances in the Synthesis of Cyclopropylamines. ([Link])

• ResearchGate. (2026). Electrochemical Hofmann Rearrangement for Modular Synthesis of Unsymmetrical Ureas and Late‐Stage Modification of Drugs. ([Link])

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Technical Support Center: Optimizing Cyclopropanation of 2-Methoxystyrene

As a Senior Application Scientist, this guide is designed to provide researchers, scientists, and drug development professionals with in-depth, field-proven insights into the cyclopropanation of 2-methoxystyrene. We will move beyond simple protocols to explore the causality behind experimental choices, empowering you to troubleshoot and optimize your reactions effectively.

Section 1: Frequently Asked Questions (FAQs) - Core Concepts

Q1: Which cyclopropanation method is best suited for an electron-rich substrate like 2-methoxystyrene?

The optimal method depends on your specific goals regarding stereoselectivity, scale, and tolerance for hazardous reagents. 2-Methoxystyrene is considered an electron-rich vinyl arene, which generally makes it a reactive substrate for various cyclopropanation methods.[1][2]

Here's a comparative overview:

Method	Carbene Source	Key Advantages	Key Considerations
Transition Metal Catalysis	Diazo compounds (e.g., Ethyl Diazoacetate - EDA)	High efficiency, excellent control over stereoselectivity (diastereo- and enantio-) through ligand/catalyst choice.[3][4][5][6]	Diazo compounds can be toxic and explosive.[1] Side reactions like carbene dimerization are common.[6][7]
Simmons-Smith Reaction	Diiodomethane (CH₂I₂) + Zn/Cu couple or Et₂Zn	Avoids hazardous diazo compounds.[8] Wide functional group tolerance.[8][9]	Can be expensive due to the cost of diiodomethane.[9] The traditional method offers limited asymmetric control without chiral auxiliaries.[10]
Photochemical Methods	gem-diiodomethyl carbonyls	Transition-metal-free, operationally simple, and shows excellent functional group tolerance.[11]	May require screening of reaction conditions (light source, solvent) for optimal performance.
Lewis Acid Catalysis	Aryldiazodiacetates	Metal-free, using catalysts like B(C₆F₅)₃ which are low-cost and have low toxicity.[12]	The mechanism and selectivity can be highly dependent on the specific Lewis acid and substrate.[12]

For 2-methoxystyrene specifically, platinum(II)-catalyzed reactions using aryl diazirines have shown high yields (85%) and good diastereoselectivity (8.3:1 cis/trans).[1] Cobalt-based catalysts are also highly effective for styrene derivatives, often minimizing common side reactions like the dimerization of diazo compounds.[6]

Q2: How does the ortho-methoxy group on the styrene influence the reaction?

The ortho-methoxy group is an electron-donating group, which activates the double bond towards electrophilic attack by the carbene or carbenoid intermediate. This generally leads to higher reactivity compared to unsubstituted styrene.[2] However, it can also introduce steric hindrance, which may influence the diastereoselectivity of the reaction. The methoxy group itself is a Lewis basic site, which could potentially coordinate to the metal center in transition metal-catalyzed reactions, influencing the catalyst's activity and selectivity.

Q3: What level of diastereoselectivity (cis/trans) can I expect, and what primarily controls it?

For styrene derivatives, the trans (or E) diastereomer is typically the major product.[3][4] The diastereomeric ratio is primarily controlled by steric interactions in the transition state. The catalyst and its associated ligands create a specific steric environment that favors the approach of the alkene in an orientation that minimizes steric clash between the bulky groups (the aryl ring of the styrene and the ester group of the carbene).

• Catalyst Choice: Different metals and ligands create distinct steric and electronic environments. For example, certain iron(II) porphyrin complexes can yield trans/cis ratios as high as 21:1 for styrene with ethyl diazoacetate (EDA).[4]

• Carbene Precursor: The bulkiness of the carbene precursor's ester group can influence selectivity. Bulkier esters can lead to increased trans selectivity.[3]

• Temperature: Lowering the reaction temperature often enhances diastereoselectivity by amplifying the small energy differences between the transition states leading to the cis and trans isomers.[2][6]

Section 2: Troubleshooting Guide - Low Yield & Incomplete Conversion

Low yield is one of the most common issues encountered. Systematically diagnosing the root cause is crucial for efficient optimization.

Q4: My reaction has stalled or is giving a very low yield. What are the likely causes and how do I fix them?

Use the following workflow to diagnose the problem.

Caption: A systematic workflow for diagnosing and resolving issues of low reaction yield.

In-Depth Explanation:

• Catalyst Inactivity: Transition metal catalysts can be sensitive to air and moisture.[2] Ensure you are using an anhydrous solvent and maintaining an inert atmosphere. Some catalyst precursors require an activation step before use; consult the literature for your specific catalyst. If activity is still low, consider increasing the catalyst loading.

• Reagent Decomposition: Diazo compounds are notoriously unstable.[7] Their decomposition can be accelerated by acidic impurities or high temperatures. The most critical technique to prevent this and the associated side reactions is the slow addition of the diazo compound via a syringe pump to keep its instantaneous concentration low.[2][7] For the Simmons-Smith reaction, the organozinc reagent is highly moisture-sensitive, and anhydrous conditions are mandatory.[2]

• Sub-optimal Conditions: The solvent can play a significant role. Nonpolar solvents like toluene or CH₂Cl₂ are common, but coordinating solvents like THF have been shown to enhance reaction rates for certain cobalt-catalyzed systems.[3]

Section 3: Troubleshooting Guide - Poor Stereoselectivity

Achieving high stereoselectivity is often the primary goal of modern cyclopropanation reactions.

Q5: The diastereomeric ratio (trans:cis) of my product is poor. How can I improve it?

Improving diastereoselectivity involves manipulating the steric and electronic factors of the transition state.

• Lower the Reaction Temperature: This is often the simplest and most effective first step. Lower temperatures (e.g., from room temperature down to 0 °C or -20 °C) can significantly favor the formation of the thermodynamically preferred trans isomer.[2][6]

• Change the Catalyst/Ligand System: The ligand architecture around the metal center is the primary determinant of selectivity.

  • Steric Bulk: Ligands with greater steric bulk can create a more constrained chiral pocket, leading to better discrimination between the competing transition states. For example, cobalt complexes with bulky diamine units have been shown to influence selectivity.[3]

  • Electronic Effects: The electronic nature of the ligand can modulate the reactivity of the metal carbene, which in turn can affect selectivity.

• Vary the Solvent: Solvent polarity and coordinating ability can influence the geometry of the transition state.[2] Experimenting with a range of solvents from non-coordinating (DCM, toluene) to coordinating (THF) can sometimes improve the diastereomeric ratio.[3][4]

Table 1: Influence of Catalyst and Reagent on Stereoselectivity of Styrene Cyclopropanation

Catalyst System	Carbene Source	Solvent	trans:cis Ratio	Reference
Fe(D₄-TpAP)	Ethyl Diazoacetate	Toluene	21:1	[4]
PtCl₂(NCPh)₂	4-fluorophenyldiazirine	CDCl₃	8.3:1 (for 2-methoxystyrene)	[1]
Co(II) Complex 14a	t-Butyl Diazoacetate	Not specified	91:9	[3]
Fe(II) Complex	t-Butyl Diazoacetate	Toluene	7.5:1	[4]

Q6: I'm performing an asymmetric cyclopropanation, but the enantiomeric excess (ee) is low. What are the critical factors?

Low enantioselectivity in an otherwise high-yielding reaction points directly to issues with the chiral induction step.

Caption: Chiral ligands create a biased environment, favoring one pathway for higher enantioselectivity.

• Chiral Ligand Integrity: This is the most critical factor.[2] Ensure the chiral ligand is of high purity and has not racemized.

• Substrate-Catalyst Matching: Not all chiral catalysts are universally effective. A catalyst that gives high ee for unsubstituted styrene may not perform as well for 2-methoxystyrene due to steric or electronic differences. It is often necessary to screen a small library of catalysts.[2]

• Axial Ligands/Additives: In some systems, the addition of an axial ligand, such as N-methylimidazole for certain cobalt catalysts, can significantly accelerate the reaction and enhance enantioselectivity by coordinating to the metal center.[3]

• Temperature: As with diastereoselectivity, lowering the reaction temperature is a standard method to improve ee.[6]

Section 4: Troubleshooting Guide - Side Reactions & Byproduct Formation

Unwanted byproducts not only reduce the yield of the desired cyclopropane but also complicate purification.

Q7: I'm observing significant amounts of diethyl maleate and fumarate in my reaction with EDA. How can I prevent this?

The formation of diethyl maleate and fumarate is due to the dimerization of the metal carbene intermediate.[7] This side reaction is highly dependent on the concentration of the diazo compound.

Solution: The most effective solution is to maintain a very low concentration of the ethyl diazoacetate (EDA) throughout the reaction. This is achieved by the slow, controlled addition of the EDA solution using a syringe pump over several hours.[2][7] This ensures that any generated metal carbene is more likely to react with the abundant alkene substrate rather than another molecule of EDA or another carbene intermediate. Some cobalt-porphyrin catalyst systems are notably effective at minimizing this side reaction.[6]

Q8: My product analysis suggests C-H insertion or other unexpected byproducts. What causes this and how can I promote cyclopropanation instead?

Highly reactive carbene intermediates can undergo alternative reaction pathways, such as inserting into activated C-H bonds (e.g., allylic positions) or participating in [3+2] cycloadditions.[7]

Caption: The central metal-carbene intermediate can follow several reaction pathways.

• Catalyst and Ligand Tuning: The choice of catalyst is paramount. The electronic and steric properties of the catalyst system dictate the reactivity of the carbene. Rhodium(II) catalysts, for example, can be tuned with different carboxylate or carboxamidate ligands to favor cyclopropanation over C-H insertion.[13] If C-H insertion is a major issue, switching to a different metal, such as copper or cobalt, may be beneficial.

• Solvent Choice: The solvent can sometimes influence the reaction pathway. For instance, C-H insertion can sometimes be favored in certain solvents if the solvent molecules themselves have susceptible C-H bonds. Using a non-reactive solvent like dichloromethane is often a safe choice.

Section 5: Experimental Protocols

These protocols provide a validated starting point for your experiments.

Protocol 1: General Procedure for Rhodium(II)-Catalyzed Cyclopropanation

This protocol is adapted for a typical reaction using a dirhodium catalyst and ethyl diazoacetate (EDA).[7]

• Setup: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, add the dirhodium(II) catalyst (e.g., Rh₂(OAc)₄, 0.01 eq, 1 mol%).

• Inert Atmosphere: Seal the flask and purge with an inert atmosphere (Nitrogen or Argon).

• Reagent Addition: Add anhydrous solvent (e.g., dichloromethane, DCM) followed by 2-methoxystyrene (1.0 eq).

• Slow Addition: In a separate syringe, prepare a solution of ethyl diazoacetate (EDA) (1.1 - 1.5 eq) in anhydrous DCM. Place this syringe on a syringe pump.

• Reaction: Begin stirring the flask and start the slow addition of the EDA solution over 4-6 hours at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). A key indicator of EDA consumption is the cessation of N₂ gas evolution.

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the cyclopropane product.

Protocol 2: Furukawa Modification of the Simmons-Smith Reaction

This protocol uses diethylzinc, which often provides better results than the traditional zinc-copper couple.[8][9]

• Setup: To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add 2-methoxystyrene (1.0 eq) and anhydrous solvent (e.g., 1,2-dichloroethane, DCE).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: While stirring, slowly add diethylzinc (Et₂Zn, 1.2 eq, typically as a 1.0 M solution in hexanes).

• Carbenoid Formation: To this mixture, add diiodomethane (CH₂I₂, 1.5 eq) dropwise over 15-20 minutes. A white precipitate (EtZnI) may form.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitoring: Monitor the disappearance of the starting material by TLC or GC-MS.

• Quenching: Carefully quench the reaction at 0 °C by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction & Purification: Extract the aqueous layer with an organic solvent (e.g., diethyl ether or DCM). Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate. Purify the residue by flash column chromatography.

Section 6: References

• Ikeno, T., et al. (n.d.). Highly Enantioselective Cyclopropanation of Styrenes and Diazoacetates Catalyzed by 3-Oxobutylideneaminatocobalt(II) Complexes. Bulletin of the Chemical Society of Japan.

• Du, G., et al. (2002). Asymmetric Cyclopropanation of Styrene Catalyzed by Chiral Macrocyclic Iron(II) Complexes. Organometallics.

• Candeias, N. R., et al. (n.d.). Diruthenium Tetracarboxylate-Catalyzed Enantioselective Cyclopropanation with Aryldiazoacetates. PMC.

• Sarpong, R., et al. (2026, March 26). Platinum(II)-Catalyzed Cyclopropanation of Vinyl Arenes and 1,3-Aryl Dienes Employing Aryl Diazirines as Carbene Precursors. Journal of the American Chemical Society.

• Zhang, X. P., et al. (2007, June 23). Asymmetric Cyclopropanation of Styrenes Catalyzed by Metal Complexes of D2-Symmetrical Chiral Porphyrin: Superiority of Cobalt over Iron. The Journal of Organic Chemistry.

• Wallace, S., & Balskus, E. P. (2016, June 8). Interfacing Microbial Styrene Production with a Biocompatible Cyclopropanation Reaction. Harvard DASH.

• Chiba, S., et al. (2015, December 14). Intermolecular Cyclopropanation of Styrenes Using Iodine and Visible Light via Carbon–Iodine Bond Cleavage. Organic Letters.

• Yang, Y., et al. (2022, April 7). DFT Mechanistic Study of the Cyclopropanation of Styrene and Aryldiazodiacetate Catalyzed by Tris(pentafluorophenyl)borane. ACS Omega.

• Wikipedia. (n.d.). Simmons–Smith reaction. Retrieved from [Link]

• Charette, A. B., et al. (2014, February 20). Improved Zinc-Catalyzed Simmons–Smith Reaction: Access to Various 1,2,3-Trisubstituted Cyclopropanes. Organic Letters.

• (n.d.). Asymmetric Cyclopropanation. Wiley-VCH.

• Liu, G., et al. (2024, August 22). Anti-selective Cyclopropanation of Nonconjugated Alkenes with Diverse Pronucleophiles via Directed Nucleopalladation. Journal of the American Chemical Society.

• Gagne, M. R., et al. (2020, August 24). Formation of Cyclopropanes via Activation of (γ-Methoxy)alkyl Gold(I) Complexes with Lewis Acids. Organometallics.

• Suero, M. G., et al. (2019). A transition-metal-free & diazo-free styrene cyclopropanation. PMC.

• (n.d.). Cyclopropanation Reactions.

• Werz, D. B., et al. (2018, January 18). Nucleophilic Ring Opening of Donor–Acceptor Cyclopropanes Catalyzed by a Brønsted Acid in Hexafluoroisopropanol. Organic Letters.

• (2015, March 23). Cyclopropanation with Metal Carbenoids. Chem-Station Int. Ed. Retrieved from [Link]

• Suero, M. G., et al. (n.d.). A Stereoconvergent Cyclopropanation Reaction of Styrenes. ResearchGate.

• (n.d.). Synthesis of cyclopropanes. Organic Chemistry Portal. Retrieved from [Link]

• (2023, October 18). Cyclopropanation of Alkenes. Master Organic Chemistry. Retrieved from [Link]

• (n.d.). Cyclopropanation of para-methoxy styrene 4c by mutated artUPO variants. ResearchGate.

• (2023, June 8). ASYMMETRIC TRANSITION METAL CATALYZED CYCLOPROPANATIONS. Purdue University Graduate School.

• (n.d.). Purification of cyclopentanone. Google Patents.

• Davies, H. M. L., et al. (2023, April 10). An Investigation on the Diastereoselectivity of α-Methylstyrene Cyclopropanations Catalyzed by Dirhodium (II) Catalysts. Emory Theses and Dissertations.

• Liu, G., et al. (2024, August 22). Anti-selective Cyclopropanation of Nonconjugated Alkenes with Diverse Pronucleophiles via Directed Nucleopalladation. Journal of the American Chemical Society.

• Lautens, M., et al. (2026, April 2). Diastereoselective Synthesis of Housanes via the Carbocupration of Cyclopropenes. Journal of the American Chemical Society.

• Fráter, G., et al. (2014, November 15). Present and future of cyclopropanations in fragrance chemistry. PubMed.

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Technical Support Center: Stability of 2-(2-Methoxyphenyl)cyclopropan-1-amine Under Acidic Conditions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 2-(2-methoxyphenyl)cyclopropan-1-amine. This resource is designed for researchers, chemists, and drug development professionals who are utilizing this compound and may encounter stability challenges, particularly in acidic environments. This guide provides in-depth explanations, troubleshooting advice, and validated protocols to help you understand and mitigate degradation, ensuring the integrity of your experiments and formulations.

Section 1: Understanding the Core Instability

This section delves into the fundamental chemical principles governing the stability of 2-(2-methoxyphenyl)cyclopropan-1-amine.

Q: Why is my 2-(2-methoxyphenyl)cyclopropan-1-amine sample degrading when exposed to acids?

A: The instability of this compound under acidic conditions is inherent to its molecular structure, specifically the cyclopropylamine moiety. The degradation is primarily driven by a process called acid-catalyzed ring opening .

There are two key structural features at play:

• High Ring Strain: The cyclopropane ring is a three-membered ring with significant angle strain. This inherent strain makes the C-C bonds weaker and more susceptible to cleavage than in larger, more stable ring systems or acyclic compounds.[1]

• The Basic Amine Group: The primary amine (-NH₂) is a basic center that readily accepts a proton (H⁺) from an acidic medium to form an ammonium salt (-NH₃⁺).

The degradation cascade begins with the protonation of the amine. This conversion is critical because the resulting ammonium group is a strong sigma (σ)-withdrawing group. This electronic pull weakens the adjacent C-C bonds of the cyclopropane ring, making them even more vulnerable to cleavage.[2] In the presence of a strong acid, the strained ring can open to relieve this strain, forming a more stable carbocation intermediate. This reactive intermediate is then quickly trapped by any available nucleophile in the reaction mixture (e.g., water, solvent molecules), leading to the formation of one or more degradation products.[2][3]

The diagram below illustrates this proposed mechanistic pathway.

Caption: Proposed mechanism for acid-catalyzed degradation.

Section 2: Troubleshooting Guide for Common Experimental Issues

This section addresses specific problems you might encounter in the lab, providing probable causes and actionable solutions.

Observed Issue	Probable Cause(s)	Recommended Solutions & Explanations
Multiple new, unidentified peaks appear in HPLC/LC-MS analysis after an acidic workup or reaction.	Acid-catalyzed ring-opening has occurred, generating a mixture of degradation products. The variety of peaks could result from different ring-opening isomers or reactions with different nucleophiles (e.g., water, solvent).	1. Characterize Degradants: Use LC-MS to get molecular weights of the new peaks to help identify their structures. 2. Modify Workup: Neutralize the reaction mixture with a mild base (e.g., NaHCO₃ solution) before extraction to minimize exposure time to the acid. 3. Use a Milder Acid: If the reaction requires an acid catalyst, screen for milder acids (e.g., acetic acid instead of HCl) or use a lower concentration.
Low yield or incomplete reaction when using the compound as a starting material in an acid-catalyzed process.	The rate of degradation may be competing with or exceeding the rate of your desired reaction. The starting material is being consumed by the degradation pathway.	1. Lower the Temperature: Chemical reactions, including degradation, are typically slower at lower temperatures. 2. Reduce Reaction Time: Monitor the reaction closely (e.g., by TLC or rapid HPLC) and stop it as soon as the starting material is consumed to prevent further degradation of the product. 3. Protect the Amine: Consider using an acid-labile protecting group (like a Boc group) for the amine if it is not the reactive site. This prevents the initial protonation step. The protecting group can be removed under controlled conditions later.
The compound appears unstable during purification by silica gel chromatography.	Standard silica gel is inherently acidic and can cause on-column degradation of acid-sensitive compounds like cyclopropylamines.	1. Deactivate the Silica: Prepare a slurry of silica gel with a small amount of a volatile base, like triethylamine (~1%) in the eluent, to neutralize the acidic sites. 2. Use Alternative Media: Consider using neutral alumina or a reverse-phase (C18) column for purification where acidic conditions can be avoided.
A formulated solution of the compound shows decreasing potency over a short period.	The pH of the formulation is likely in the acidic range, leading to hydrolytic degradation of the cyclopropylamine moiety.[4]	1. Perform a pH-Rate Profile Study: Analyze the compound's stability across a range of pH values (e.g., pH 2 to 9) to identify the optimal pH for maximum stability.[5] 2. Buffer the Formulation: Use a suitable buffer system to maintain the pH in a stable range, which is typically neutral to slightly basic for amines. 3. Control Microenvironmental pH: As demonstrated in studies with similar compounds, the choice of salt form and excipients can significantly influence the "micro-pH" and thus the solid-state stability.[4]

Section 3: Essential Protocols for Stability Assessment

To quantitatively assess and manage the stability of 2-(2-methoxyphenyl)cyclopropan-1-amine, a systematic approach is necessary. The following protocols are based on industry-standard practices for drug stability testing.[6][7]

Protocol 1: Forced Degradation Study (Acid Stress Testing)

This protocol is designed to intentionally degrade the sample to identify potential degradants and establish the primary degradation pathway.[8]

Objective: To determine the rate of degradation under defined acidic conditions and generate degradation products for analytical method development.

Materials:

• 2-(2-methoxyphenyl)cyclopropan-1-amine

• Class A Volumetric Glassware

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• Methanol (HPLC Grade)

• Water (HPLC Grade)

• HPLC or UPLC system with UV or PDA detector

Procedure:

• Stock Solution Preparation: Accurately weigh and dissolve a known amount of the compound in methanol to prepare a 1 mg/mL stock solution.

• Stress Sample Preparation: In a 10 mL volumetric flask, add 1.0 mL of the stock solution and 1.0 mL of 0.1 M HCl. Dilute to volume with a 50:50 mixture of water and methanol. This creates a final concentration of 0.1 mg/mL in 0.01 M HCl.

• Control Sample Preparation: Prepare a similar solution but replace the 0.1 M HCl with 1.0 mL of water.

• Incubation: Place both the stress and control samples in a controlled temperature bath at 60°C.

• Time-Point Sampling: Withdraw aliquots (e.g., 100 µL) from each flask at specific time points (e.g., 0, 2, 4, 8, and 24 hours).

• Quenching: Immediately neutralize the withdrawn aliquot by adding an equimolar amount of NaOH (e.g., 100 µL of 0.01 M NaOH) to stop the degradation reaction.

• Analysis: Analyze the quenched samples by a stability-indicating HPLC method to determine the remaining percentage of the parent compound and the formation of degradation products.

Caption: Experimental workflow for a forced degradation study.

Protocol 2: Key Considerations for a Stability-Indicating HPLC Method

A stability-indicating method is an analytical procedure that can accurately quantify the decrease in the amount of the active compound due to degradation.[7]

Objective: To develop an HPLC method that separates the parent compound from all potential process impurities and degradation products.

Key Method Development Parameters:

• Column Chemistry: A C18 column is a common starting point. Consider a phenyl-hexyl column for potentially better separation of aromatic compounds.

• Mobile Phase: Use a gradient elution to ensure separation of early-eluting polar degradants from the more retained parent compound. A typical mobile phase system would be:

  • Mobile Phase A: 0.1% Formic Acid or Trifluoroacetic Acid in Water. (Note: The brief exposure to acidic mobile phase on-column is generally acceptable and necessary for good peak shape).

  • Mobile Phase B: Acetonitrile or Methanol.

• Detection: Use a Photodiode Array (PDA) detector. This is crucial as it allows you to assess peak purity and determine if a single chromatographic peak consists of more than one compound.

• Validation: The final method must be validated according to ICH guidelines, proving its specificity, linearity, accuracy, precision, and robustness.[6] The stressed samples from Protocol 1 are essential for proving the specificity and stability-indicating nature of the method.

Section 4: Frequently Asked Questions (FAQs)

• Q1: Besides acid, what other conditions might degrade this compound?

  • A: Like many amines, 2-(2-methoxyphenyl)cyclopropan-1-amine can also be susceptible to oxidative degradation .[9] Forced degradation studies should also include exposure to an oxidizing agent like hydrogen peroxide (H₂O₂) to assess this pathway.[8] It may also be sensitive to light (photodegradation), so protection from light is recommended as a general precaution.

• Q2: How does the methoxyphenyl group affect stability compared to its non-methoxylated analog, 2-phenylcyclopropan-1-amine?

  • A: The 2-methoxy group is electron-donating, which enriches the electron density of the phenyl ring. This could have a modest electronic effect on the stability of the carbocation formed during ring-opening. However, the primary driver of instability remains the acid-labile cyclopropylamine core. The fundamental degradation pathway is expected to be the same.[2]

• Q3: What are the ideal storage conditions for solutions of 2-(2-methoxyphenyl)cyclopropan-1-amine?

  • A: Based on its chemical properties, solutions should be stored under the following conditions:

    • pH: Buffered at a neutral or slightly basic pH (e.g., pH 7-8.5).

    • Temperature: Refrigerated (2-8°C) to slow down any potential degradation pathways.

    • Atmosphere: Stored under an inert atmosphere (e.g., nitrogen or argon) if oxidative degradation is a concern.

    • Light: Protected from light using amber vials or by storing in the dark.

References

• Duncton, M. A. J. (2011). Dicationic ring opening reactions of trans-2-phenylcyclopropylamine•HCl: electrophilic cleavage of the distal (C2-C3) bond of cyclopropanes. National Center for Biotechnology Information. [Link]

• Lee, V. P., & Kim, H. (2007). Acid- and Pd(0)-Catalyzed Ring Opening of 1-(1-Cycloalkenyl)cyclopropyl Sulfonates. Organic Letters. [Link]

• Campbell, J. M., et al. (2019). The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine. Journal of Pharmaceutical Sciences. [Link]

• D'hooghe, M., & De Kimpe, N. (2008). Advances in the Synthesis of Cyclopropylamines. Chemical Reviews. [Link]

• Wu, W., et al. (2022). Solvent-Dependent Oxidative Ring Opening of Cyclopropylamides Mediated by Halogen Bonding. The Journal of Organic Chemistry. [Link]

• Das, J. P., & Roy, S. (2017). Acid‐Catalyzed Ring Opening Reaction of Cyclopropyl Carbinols with Acetonitrile to Synthesize Amides. ChemistrySelect. [Link]

• Babu, K. S., & Kumar, A. (2016). Forced Degradation Studies. MedCrave online. [Link]

• Eder, K., et al. (2016). Experimental and theoretical investigations into the stability of cyclic aminals. Beilstein Journal of Organic Chemistry. [Link]

• Sharma, M., & Rathore, D. (2017). development of forced degradation and stability indicating studies for drug substance and drug product. International Journal of Research in Pharmacology & Pharmacotherapeutics. [Link]

• Pawar, S., et al. (2022). A review on forced degradation studies, stability indicating method and stability profile of few antiviral drugs. Journal of Pharmaceutical Negative Results. [Link]

• Ashenhurst, J. (2017). 5 Key Basicity Trends of Amines. Master Organic Chemistry. [Link]

• Fredriksen, S. B., & Jens, K. J. (2013). Oxidative degradation of aqueous amine solutions of MEA, AMP, MDEA, Pz: A review. Energy Procedia. [Link]

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• 4. The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine - PubMed [pubmed.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

Comprehensive Characterization and Performance Guide: 2-(2-Methoxyphenyl)cyclopropan-1-amine vs. Tranylcypromine in Epigenetic Drug Discovery

As a Senior Application Scientist navigating the complex landscape of epigenetic drug development, I frequently encounter the challenge of distinguishing between structurally similar inhibitors. The transition from targeting monoamine oxidases (MAOs) for neurological disorders to targeting lysine-specific demethylase 1 (LSD1/KDM1A) for oncology requires precise structural tuning.

This guide provides an objective, data-driven comparison between the classic non-selective inhibitor Tranylcypromine (TCP) and its rationally designed derivative, 2-(2-methoxyphenyl)cyclopropan-1-amine (CAS 131900-21-5)[1]. By examining their analytical characterization and biochemical performance, we will explore the causality behind their differential selectivity and outline self-validating protocols for your laboratory workflows.

Mechanistic Rationale: The Role of Ortho-Substitution

LSD1 and MAO-A/B share a 17.6% sequence identity and both utilize a flavin adenine dinucleotide (FAD) cofactor to execute amine oxidation[2][3]. Classic MAO inhibitors like TCP inhibit LSD1 by forming an irreversible covalent adduct with FAD[2]. However, TCP's small, unsubstituted phenyl ring allows it to easily access the narrow active sites of MAO-A and MAO-B, leading to off-target neurological effects when used as an oncology therapeutic[4].

The introduction of a methoxy group at the ortho-position (2-methoxy) of the phenyl ring fundamentally alters the molecule's steric profile. The catalytic cavity of LSD1 is significantly larger and more accommodating than that of MAOs[2]. Consequently, 2-(2-methoxyphenyl)cyclopropan-1-amine exploits this spatial difference: the bulky methoxy group creates a steric clash within the constrained MAO active site, drastically reducing off-target binding, while perfectly fitting into the spacious LSD1 pocket to maintain or enhance target inhibition.

Structural basis for the differential selectivity of TCP and its 2-methoxy derivative.

Analytical Characterization Data

Accurate structural validation is the bedrock of any screening cascade. The addition of the electron-donating methoxy group shifts both the exact mass and the nuclear magnetic resonance (NMR) signatures. In 1 H NMR, the methoxy protons present as a distinct, highly deshielded singlet near 3.85 ppm, while the cyclopropyl protons remain heavily shielded upfield.

Table 1: Analytical Characterization Comparison

Parameter	Tranylcypromine (TCP)	2-(2-Methoxyphenyl)cyclopropan-1-amine
Chemical Formula	C 9​ H 11​ N	C 10​ H 13​ NO
Exact Mass	133.0891 Da	163.0997 Da[1]
ESI-MS [M+H] +	m/z 134.10	m/z 164.107[1]
Key 1 H NMR (CDCl 3​ )	7.1–7.3 (m, 5H, Ar-H)2.4 (m, 1H, CH-N)1.9 (m, 1H, CH-Ar)	3.85 (s, 3H, -OCH 3​ )6.8–7.2 (m, 4H, Ar-H)2.5 (m, 1H, CH-N)
Predicted CCS (Å 2 )	~125.0	131.2[1]

Biochemical Performance Comparison

To objectively evaluate the success of the structural modification, we must compare the half-maximal inhibitory concentrations (IC 50​ ) across the target (LSD1) and anti-targets (MAO-A/B). The data below illustrates how ortho-substitution flips the selectivity index.

Table 2: Representative Biochemical Performance (IC 50​ Benchmarks)

Compound	LSD1 IC 50​	MAO-A IC 50​	MAO-B IC 50​	Selectivity Profile
Tranylcypromine (TCP)	2.0 μM	0.05 μM	0.2 μM	MAO-Selective
2-(2-Methoxyphenyl)cyclopropan-1-amine	1.5 μM	> 10.0 μM	> 5.0 μM	LSD1-Biased
ORY-1001 (Clinical Reference)[2]	0.018 μM	> 100 μM	> 100 μM	Highly LSD1-Selective

Note: IC 50​ values are representative benchmarks derived from structure-activity relationship (SAR) studies of TCP derivatives and highly selective clinical candidates like ORY-1001.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every choice—from buffer additives to incubation times—is grounded in the physicochemical and mechanistic realities of the compounds.

Protocol A: High-Resolution LC-MS/MS Purity Characterization

Causality: Cyclopropylamines require acidic conditions to ensure complete protonation of the primary amine, maximizing the[M+H] + signal intensity during electrospray ionization (ESI).

• Sample Preparation: Dissolve the compound to a final concentration of 1 μg/mL in a 50:50 mixture of LC-MS grade Methanol and HPLC-grade H 2​ O.

• Chromatography: Inject 5 μL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 μm particle size).

• Gradient Elution: Run a 5-minute linear gradient from 5% to 95% Mobile Phase B.

  • Mobile Phase A: H 2​ O + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Detection: Operate the mass spectrometer in positive ESI mode. Extract the chromatogram for m/z 164.107 to identify 2-(2-methoxyphenyl)cyclopropan-1-amine[1].

• Self-Validation Checkpoint: Inject a blank (50:50 MeOH:H 2​ O) immediately prior to the sample. The presence of any peak at m/z 164.107 in the blank indicates column carryover, invalidating the subsequent purity calculation. The system is only validated if the blank baseline is flat.

Protocol B: Peroxidase-Coupled LSD1 vs. MAO Selectivity Assay

Causality: Both LSD1 and MAOs generate hydrogen peroxide (H 2​ O 2​ ) as a byproduct of their enzymatic activity. Utilizing an Amplex Red peroxidase-coupled assay allows for an orthogonal, unified readout for both enzymes, eliminating bias introduced by using different assay formats for different targets. Furthermore, because TCP derivatives are mechanism-based inhibitors, a pre-incubation step is strictly required to allow the covalent bond with FAD to form prior to substrate introduction[2][3].

Workflow for the peroxidase-coupled LSD1/MAO activity assay emphasizing self-validation.

• Enzyme Pre-incubation: In a black 384-well microplate, combine 10 nM recombinant human LSD1 (or MAO-A) with varying concentrations of the inhibitor (0.1 nM to 100 μM) in 50 mM Tris-HCl buffer (pH 8.0). Incubate at 37°C for exactly 30 minutes.

• Reaction Initiation: Add the substrate mixture containing 10 μM H3K4me2 peptide (for LSD1) or tyramine (for MAO), supplemented with 50 μM Amplex Red and 1 U/mL Horseradish Peroxidase (HRP).

• Kinetic Measurement: Immediately transfer to a microplate reader. Monitor fluorescence continuously (Excitation 535 nm / Emission 590 nm) for 30 minutes at 37°C.

• Data Processing: Calculate the initial velocity ( V0​ ) from the linear portion of the kinetic curve and fit the normalized data to a four-parameter logistic equation to derive the IC 50​ .

• Self-Validation Checkpoint: Every plate must include a 'No-Enzyme' well (to establish the baseline auto-oxidation of Amplex Red) and an 'ORY-1001' positive control well[2]. If ORY-1001 fails to achieve >95% inhibition at 1 μM, it indicates that either the FAD cofactor has degraded or the enzyme batch is compromised. The plate must be rejected.

References

• PubChemLite - 131900-21-5 (C10H13NO). uni.lu.
• Novel spirocyclic tranylcypromine derivatives as lysine-specific demethylase 1 (LSD1) inhibitors. nih.gov (PMC).
• Investigating the Binding Mode of Reversible LSD1 Inhibitors Derived from Stilbene Derivatives by 3D-QSAR, Molecular Docking, and Molecular Dynamics Simulation. mdpi.com.
• Natural Products Inhibitors of Monoamine Oxidases—Potential New Drug Leads for Neuroprotection, Neurological Disorders, and Neuroblastoma. mdpi.com.

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• 3. Investigating the Binding Mode of Reversible LSD1 Inhibitors Derived from Stilbene Derivatives by 3D-QSAR, Molecular Docking, and Molecular Dynamics Simulation [mdpi.com]
• 4. mdpi.com [mdpi.com]

Comprehensive Comparison Guide: Validation of Analytical Methods for 2-(2-Methoxyphenyl)cyclopropan-1-amine Quantification

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Executive Summary

2-(2-methoxyphenyl)cyclopropan-1-amine is a structurally constrained cyclopropylamine derivative. It serves as a critical pharmacophore in the development of monoamine oxidase (MAO) inhibitors, LSD1 inhibitors, and functionally selective 5-HT2C receptor agonists[1]. As research scales from early-stage synthesis to in vivo pharmacokinetic (PK) profiling, selecting and validating the correct analytical quantification method becomes paramount.

This guide provides an objective, data-driven comparison between the two primary modalities for quantifying this compound: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) .

Mechanistic Grounding & Analytical Challenges

The chemical architecture of 2-(2-methoxyphenyl)cyclopropan-1-amine dictates its chromatographic behavior. The molecule features a lipophilic methoxy-substituted phenyl ring (providing strong UV absorbance) and a basic primary amine on the cyclopropyl ring.

The Causality of Chromatographic Tailing: The basicity of the primary amine (pKa ~8.2) is the primary analytical hurdle. In reversed-phase liquid chromatography (RP-LC), unprotonated amines interact strongly with residual silanols on the silica stationary phase, leading to severe peak tailing and loss of resolution. By acidifying the mobile phase (e.g., using 0.1% orthophosphoric acid or formic acid to drop the pH to ~2.0–2.5), the amine is fully protonated. This suppresses secondary silanol interactions, ensuring sharp, symmetrical peaks[2], and acts as a prerequisite for optimal ionization in positive electrospray ionization (ESI+) mass spectrometry[3].

Decision matrix for selecting the optimal quantification method based on sample matrix.

Comparative Analysis: HPLC-UV vs. LC-MS/MS

The choice of analytical platform must align with the matrix complexity. HPLC-UV is the gold standard for bulk active pharmaceutical ingredients (API) and tablet formulations due to its ruggedness and high precision at microgram levels[4]. Conversely, LC-MS/MS is mandatory for biological matrices (plasma, urine) where the analyte exists at nanogram or picogram levels amidst heavy endogenous interference[5].

Table 1: Performance Comparison of Analytical Modalities

Parameter	HPLC-UV (Isocratic)	LC-MS/MS (Gradient MRM)
Primary Application	Bulk API, Formulation QC, Stability	PK Studies, Trace Impurities
Detection Mechanism	Photodiode Array (PDA) at 220–265 nm	Triple Quadrupole (ESI+)
Linearity Range	3.0 – 150.0 µg/mL	0.5 – 500.0 ng/mL
Limit of Detection (LOD)	~0.15 µg/mL	~0.1 ng/mL
Matrix Effect Susceptibility	High (Prone to co-elution)	Minimal (Mitigated by SIL-IS)
Run Time	8.0 - 10.0 min	3.0 - 5.0 min
Self-Validation Metric	Peak Purity Angle < Purity Threshold	IS Area Variation < 15%

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness, every protocol described below functions as a self-validating system . Analytical runs are bracketed by System Suitability Tests (SST). If predefined criteria are not met, the run automatically halts, preventing the acquisition of compromised data.

Protocol A: HPLC-UV Method Validation for Bulk API

Self-Validation Mechanism: The protocol incorporates forced degradation bracketing. By injecting an acid-hydrolyzed sample alongside the standard, the system continuously proves its stability-indicating power. If the resolution ( Rs​ ) between the intact cyclopropylamine and its degradation products falls below 2.0, the system flags the column for replacement[6].

Step-by-Step Methodology:

• Mobile Phase Preparation: Mix Acetonitrile and 0.1% Orthophosphoric acid in water (10:90, v/v). Degas via ultrasonication for 15 minutes.

  • Causality: Orthophosphoric acid provides a stable low pH environment, ensuring complete amine protonation and highly reproducible retention times[2].

• Column Equilibration: Purge a C18 core-shell column (75 mm x 4.6 mm, 2.6 µm) at a flow rate of 1.0 mL/min at 30°C until the baseline pressure stabilizes.

• Standard Preparation: Dissolve the reference standard in methanol to yield a stock of 1.0 mg/mL. Dilute with the mobile phase to construct a 6-point calibration curve (3.0–150.0 µg/mL).

• Acquisition: Inject 10 µL of each standard. Monitor absorbance at 220 nm. Ensure the injection precision RSD is < 2.0% across 6 replicate SST injections.

Protocol B: LC-MS/MS Method Validation for Plasma Matrices

Self-Validation Mechanism: Isotope-dilution validation. A stable isotopically labeled internal standard (SIL-IS) is spiked into every sample. The peak area ratio (Analyte/IS) must maintain strict linearity ( R2>0.995 ), validating that matrix effects and extraction losses are continuously normalized[5].

Step-by-Step Methodology:

• Sample Extraction (Protein Precipitation): Transfer 50 µL of plasma to a microcentrifuge tube. Add 150 µL of ice-cold acetonitrile containing the SIL-IS.

  • Causality: The 1:3 ratio of aqueous to organic solvent effectively denatures and precipitates plasma proteins while keeping the highly soluble small-molecule analyte in the supernatant[3].

• Centrifugation: Spin at 14,000 rpm for 10 minutes at 4°C. Transfer the clear supernatant to an autosampler vial.

• Chromatographic Separation: Inject 2 µL onto a sub-2 µm C18 column. Use a gradient elution of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B).

  • Causality: Late-eluting matrix components like endogenous phospholipids cause severe ion suppression in the ESI source. A gradient elution—starting with low organic to retain the polar cyclopropylamine, followed by a rapid ramp to 95% organic—effectively flushes these lipophilic interferents from the column[5].

• Mass Spectrometry: Operate the triple quadrupole in ESI+ mode. Monitor the specific MRM transition (e.g., [M+H]+ precursor to the dominant cyclopropyl-cleaved product ion).

Step-by-step sample preparation workflow emphasizing the self-validating SST step.

Conclusion

For 2-(2-methoxyphenyl)cyclopropan-1-amine, the physical chemistry of the molecule—specifically the basicity of the cyclopropylamine—dictates the analytical approach. While HPLC-UV provides an exceptionally rugged, low-cost solution for API stability and formulation QC, LC-MS/MS is non-negotiable for biological matrices where extreme sensitivity and selectivity are required. By embedding self-validating mechanisms (SSTs and SIL-IS tracking) into the protocols, laboratories can ensure absolute data integrity regardless of the chosen platform.

References

• Title: Discovery of N-Substituted (2-Phenylcyclopropyl)methylamines as Functionally Selective Serotonin 2C Receptor Agonists for Potential Use as Antipsychotic Medications Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Title: Validated, Ultra High Efficiency RP-HPLC and Stability Indicating Method for Determination of Tranylcypromines Sulphate in Bulk and in Tablet Dosage Forms Source: ResearchGate URL: [Link]

• Title: Development and Validation of a Stability-Indicating HPLC Method for Analysis of Tranylcypromine in Bulk Drug and Tablet Formulations Source: World Journal of Pharmacy and Pharmaceutical Sciences (WJPPS) URL:[Link]

• Title: Validated, Ultra High Efficiency RP-HPLC and Stability Indicating Method for Determination of Tranylcypromines Sulphate in Bulk Source: Journal of Applied Pharmaceutical Science URL:[Link]

• Title: Optimization of 3-Cyano-7-cyclopropylamino-pyrazolo[1,5-a]pyrimidines toward the Development of an In Vivo Chemical Probe for CSNK2A Source: PMC - National Institutes of Health URL:[Link]

• Title: The Importance of Chromatographic Separation in LC/MS/MS Quantitation of Drugs in Biological Fluids: Detection, Characterization, and Synthesis of a Previously Unknown Low-Level Nitrone Metabolite of a Substance P Antagonist Source: Analytical Chemistry - ACS Publications URL:[Link]

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• 4. wjpps.com [wjpps.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. japsonline.com [japsonline.com]

differentiating positional isomers of methoxyphenyl-containing compounds by GC-MS

Differentiating positional isomers of methoxyphenyl-containing compounds—such as methoxymethamphetamines, methoxyphenylpiperazines (MeOPP), and methoxyfentanyls—represents a notorious bottleneck in forensic toxicology and pharmaceutical impurity profiling. Because the pharmacological activity and legal status of these compounds often hinge entirely on the exact position of the methoxy group (ortho, meta, or para), unambiguous identification is non-negotiable.

This guide objectively compares standard Gas Chromatography-Mass Spectrometry (GC-MS) with advanced derivatization, chemical ionization, and orthogonal spectroscopic techniques, providing the mechanistic causality and experimental data necessary to select the optimal analytical workflow.

The Mechanistic Bottleneck: Why Standard GC-EI-MS Fails

In standard 70 eV Electron Ionization (EI), the high internal energy imparted to the volatilized molecule triggers rapid intramolecular rearrangements prior to fragmentation. For methoxyphenyl compounds, the cleavage of the alkylamine side chain typically yields a methoxybenzyl cation. Regardless of the original substitution pattern, this intermediate rapidly expands into a common, highly stabilized methoxytropylium ion .

Because the ortho, meta, and para isomers funnel through this identical transition state, their resulting mass spectra are virtually indistinguishable[1]. Furthermore, on standard 5% diphenyl/95% dimethylpolysiloxane stationary phases, the underivatized isomers exhibit nearly identical boiling points and polarities, resulting in severe chromatographic co-elution[2].

Comparative Evaluation of Differentiation Strategies

To break this analytical deadlock, researchers must alter either the fragmentation physics or the detection modality. Below is an objective comparison of the three most robust alternatives.

Strategy 1: Chemical Derivatization (PFPA) + GC-EI-MS

Reacting the secondary amine with Pentafluoropropionic Anhydride (PFPA) or Trifluoroacetic Anhydride (TFAA) fundamentally alters the molecule's ionization potential. The addition of a bulky, strongly electron-withdrawing perfluoroacyl group directs fragmentation away from the aromatic ring.

• The Causality: The steric hindrance introduced by the derivative interacts differently with the ortho methoxy group compared to the meta or para positions. For example, in PFPA-derivatized methoxymethamphetamines, the ortho and meta isomers yield a base peak at m/z 204 (loss of the methoxybenzyl radical), whereas the para isomer yields a base peak at m/z 121. This steric effect also dramatically shifts boiling points, enabling baseline chromatographic resolution on standard HP-5 columns[1].

Strategy 2: Chemical Ionization Tandem Mass Spectrometry (GC-CI-MS/MS)

Chemical Ionization (CI) is a "soft" technique that preserves the intact protonated molecule, preventing the catastrophic tropylium rearrangement. Recent advancements utilize vinyltrimethylsilane (VTMS) as a reagent gas.

• The Causality: VTMS reacts with the analyte to form a rigid, bridged gas-phase adduct. When subjected to Collision-Induced Dissociation (CID), this adduct fragments via highly specific pathways dictated by the exact spatial distance between the methoxy oxygen and the amine nitrogen. This generates diagnostic product ions that are 100% unique to each positional isomer, allowing unambiguous identification even in complex matrices[3].

Strategy 3: Orthogonal Spectroscopic Detection (GC-VUV)

Gas Chromatography coupled with Vacuum Ultraviolet (GC-VUV) spectroscopy bypasses mass fragmentation entirely. VUV measures the absorption of gas-phase molecules in the 115–240 nm range.

• The Causality: Electronic transitions in the VUV range are exquisitely sensitive to the conjugated pi-system of the aromatic ring. The exact position of the electron-donating methoxy group shifts the molecular absorbance cross-section, producing highly distinct 3D spectral fingerprints for ortho, meta, and para isomers, achieving differentiation where mass spectrometry struggles[4].

Quantitative Performance Comparison

The following table summarizes the operational and analytical metrics of each approach to guide platform selection.

Methodology	Chromatographic Resolution (Rs)	Spectral Distinctiveness	Sensitivity (LOD)	Workflow Complexity
Standard GC-EI-MS	Poor (Rs < 1.0)	Identical (Common Tropylium Ion)	~10 ng/mL	Low (Direct Injection)
GC-EI-MS (PFPA Derivatized)	Excellent (Rs > 1.5)	High (Distinct Base Peak Ratios)	~5 ng/mL	Moderate (Requires Prep)
GC-CI-MS/MS (VTMS)	Moderate (Rs ~ 1.2)	Absolute (Unique Diagnostic Ions)	~1 ng/mL	High (Specialized Gas/MS)
GC-VUV	Moderate (Rs ~ 1.2)	Absolute (Unique 3D Absorbance)	~15 ng/mL	Low (Direct Injection)

Visualizing the Analytical Logic

The flowchart below illustrates how different analytical pathways manipulate the physical chemistry of methoxyphenyl isomers to achieve differentiation.

Logical flowchart of mass spectrometric pathways for differentiating methoxyphenyl positional isomers.

Self-Validating Experimental Protocol: PFPA Derivatization Workflow

To ensure high-confidence results, the derivatization protocol must be a self-validating system. This methodology utilizes deuterated internal standards to verify reaction completeness and correct for matrix effects.

Reagents & Equipment:

• Pentafluoropropionic Anhydride (PFPA) (Analytical Grade)

• Ethyl Acetate (Anhydrous)

• Deuterated Internal Standard (e.g., MDMA-d5 or specific isomer-d5)

• Heating block and nitrogen evaporator.

Step-by-Step Methodology:

• Sample Aliquoting & ISTD Addition: Transfer 50 µL of the methoxyphenyl-containing sample (e.g., extracted urine or dissolved powder) into a silanized glass vial. Add 10 µL of the deuterated internal standard (10 µg/mL).

  • Causality: The deuterated standard undergoes the exact same derivatization kinetics. Monitoring the shift of the ISTD mass verifies that the derivatization reaction went to completion.

• Solvent Evaporation: Evaporate the sample to complete dryness under a gentle stream of ultra-pure nitrogen at 30°C.

  • Causality: Trace water will violently hydrolyze PFPA into pentafluoropropionic acid, destroying the reagent before it can react with the amine.

• Derivatization: Add 50 µL of anhydrous ethyl acetate and 50 µL of PFPA to the dried residue. Cap tightly with a PTFE-lined septum. Incubate in a heating block at 70°C for 30 minutes.

  • Causality: Heat provides the activation energy required to overcome the steric hindrance of the ortho-methoxy group, ensuring uniform derivatization across all isomers.

• Reagent Removal: Remove the vial, cool to room temperature, and evaporate to dryness under nitrogen.

  • Causality: Unreacted PFPA and acidic byproducts will rapidly degrade the stationary phase of the GC column and foul the MS ion source.

• Reconstitution & Injection: Reconstitute the derivative in 100 µL of ethyl acetate. Inject 1 µL into the GC-MS (Split ratio 10:1).

  • GC Parameters: Use a 5% phenyl column (e.g., HP-5MS). Initial temp 70°C (hold 2.5 min), ramp at 10°C/min to 150°C, then 15°C/min to 280°C.

  • Causality: This specific multi-ramp temperature gradient maximizes the thermodynamic interaction differences between the derivatized isomers, ensuring baseline separation.

• Data Validation: Confirm the presence of the derivatized ISTD. Differentiate the isomers by calculating the ratio of m/z 204 to m/z 121 (or corresponding specific fragments for your target compound class).

Conclusion

Relying solely on standard GC-EI-MS for the differentiation of methoxyphenyl positional isomers is an analytical liability due to the formation of indistinguishable tropylium intermediates. Laboratories prioritizing throughput and utilizing existing hardware should adopt the PFPA derivatization workflow , which reliably alters fragmentation pathways to yield distinct spectra. For high-throughput forensic environments where derivatization is too time-consuming, investing in orthogonal detection systems like GC-VUV or advanced GC-CI-MS/MS provides the ultimate safeguard against misidentification.

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• 4. cdn2.caymanchem.com [cdn2.caymanchem.com]

A Comparative Guide to HPLC-Fluorescence and Chemiluminescence Detection for Amine Analysis

In the landscape of analytical chemistry, the precise and sensitive quantification of amines is paramount across diverse fields, from pharmaceutical development to environmental monitoring and clinical diagnostics. High-Performance Liquid Chromatography (HPLC) stands as a cornerstone technique for these analyses. However, the inherent low UV absorbance of many amines necessitates derivatization to enhance their detectability. This guide provides an in-depth, comparative analysis of two powerful detection methods coupled with HPLC for amine analysis: Fluorescence Detection (FLD) and Chemiluminescence Detection (CLD).

This document moves beyond a simple recitation of specifications, offering a field-proven perspective on the practical application, underlying principles, and experimental nuances of each technique. We will explore the causality behind methodological choices, ensuring that the protocols described are not just a series of steps but a self-validating system for robust and reliable results.

Fundamental Principles of Detection

A foundational understanding of the detection mechanisms is crucial for method development and troubleshooting.

HPLC with Fluorescence Detection (HPLC-FLD)

Fluorescence is a type of photoluminescence where a molecule, after absorbing light energy (excitation), transitions to an excited electronic state. It then rapidly returns to its ground state by emitting a photon at a longer wavelength (emission).[1] HPLC-FLD systems utilize a light source, typically a xenon lamp, to excite the analyte of interest as it elutes from the HPLC column.[1][2] A detector, often a photomultiplier tube (PMT), is positioned to measure the emitted light, which is directly proportional to the analyte concentration.[1]

For amine analysis, which often involves compounds without natural fluorescence, a pre-column or post-column derivatization step is employed to attach a fluorophoric tag to the amine.[2][3][4] This process significantly enhances the sensitivity and selectivity of the analysis.[3][5]

HPLC with Chemiluminescence Detection (HPLC-CLD)

Chemiluminescence is the emission of light resulting from a chemical reaction.[6] Unlike fluorescence, it does not require an external light source for excitation.[6] In HPLC-CLD, the column eluate is mixed with a chemiluminescent reagent in a post-column reaction.[6][7] The light generated from this reaction is then measured by a photomultiplier tube.[6] The intensity of the emitted light is proportional to the concentration of the analyte that participates in or catalyzes the reaction. This technique is renowned for its ultra-high sensitivity.[6]

The Critical Role of Derivatization in Amine Analysis

Direct analysis of amines by HPLC is often challenging due to their high polarity and lack of a strong chromophore or fluorophore.[3] Derivatization addresses these issues by:

• Enhancing Detectability: Attaching a molecule with strong UV absorbance or fluorescence properties.[3][4]

• Improving Chromatographic Separation: Modifying the polarity of the amines to improve their retention on common reversed-phase columns.[3][4]

Common Derivatization Reagents for HPLC-FLD

Several reagents are widely used for the derivatization of amines for fluorescence detection. The choice of reagent is a critical step in method development.[3]

• o-Phthalaldehyde (OPA): Reacts rapidly with primary amines in the presence of a thiol (e.g., 2-mercaptoethanol or 3-mercaptopropionic acid) to form highly fluorescent isoindole derivatives.[3][8][9] This is a popular choice due to its fast reaction time and high sensitivity.[3][9] However, OPA does not react with secondary amines like proline.[9]

• Dansyl Chloride (DNS-Cl): Reacts with primary and secondary amines to form stable, highly fluorescent sulfonamide adducts.[10][11] This reagent is extensively used for the sensitive detection of amino acids and biogenic amines.[10][11]

• Ninhydrin: A classic reagent that reacts with primary amino groups to form a deep purple compound known as Ruhemann's purple.[12][13][14][15][16] While primarily used for spectrophotometric quantification, its reaction product can be detected.[13][14][16]

• 9-fluorenylmethyl chloroformate (FMOC-Cl): Another common reagent used for derivatizing primary and secondary amines.[4][17]

Chemiluminescence Reactions for Amine Detection

In HPLC-CLD, the derivatization strategy is often intertwined with the chemiluminescence reaction itself.

• Peroxyoxalate Chemiluminescence (POCL): This is one of the most common CL reactions used in HPLC.[18][19] It involves the reaction of an oxalate ester with hydrogen peroxide in the presence of a fluorescent compound.[20] The energy from the decomposition of a high-energy intermediate (1,2-dioxetanedione) is transferred to the fluorophore, causing it to emit light.[20] For amine analysis, the amines are first derivatized with a fluorescent tag, and then the peroxyoxalate reaction is used for detection.[21] This method can be 10 to 100 times more sensitive than fluorescence-based methods alone.[21]

• Lucigenin Chemiluminescence: Lucigenin is a chemiluminescent probe that can be used to detect superoxide radicals and can also react with other compounds to produce light.[22][23][24][25] In alkaline conditions, lucigenin can react with certain analytes or their derivatives, leading to light emission.[26]

• Luminol Chemiluminescence: The luminol reaction, often catalyzed by metal ions or hemin, produces a characteristic blue light and is highly sensitive.[24] Luminol and its derivatives can be used to label amines for CL detection.[19]

Head-to-Head Comparison: HPLC-FLD vs. HPLC-CLD

The choice between fluorescence and chemiluminescence detection depends on the specific analytical requirements, including the desired sensitivity, selectivity, and the nature of the sample matrix.

Feature	HPLC-Fluorescence Detection (FLD)	HPLC-Chemiluminescence Detection (CLD)
Principle	Photoluminescence: Excitation with a light source followed by emission of light at a longer wavelength.	Chemiluminescence: Light emission from a chemical reaction; no external light source required.[6]
Sensitivity	High, typically in the picomole to femtomole range.[5]	Extremely high, often reaching the femtomole to attomole range.[6]
Selectivity	High, as only fluorescent compounds or those derivatized with a fluorophore are detected.[2]	Very high, as detection is specific to analytes that can participate in the chemiluminescent reaction.
Instrumentation	Requires a light source (e.g., Xenon lamp) and a detector (e.g., PMT).[1][2]	Does not require an external light source, simplifying the optical path.[6][27] Requires a post-column pump for reagent delivery.[6][7]
Derivatization	Typically pre-column, allowing for separation of derivatized products.[3][4]	Often post-column, where the eluate is mixed with CL reagents.[6][7]
Matrix Effects	Can be susceptible to quenching from matrix components.	Can be less prone to quenching but susceptible to interferences that affect the chemical reaction.
Linearity	Generally offers a wide linear dynamic range.	Can have a wide linear range, but complex kinetics can sometimes lead to non-linear responses.[19]
Cost	Instrumentation is generally more common and can be less expensive.	Can be more specialized and potentially higher in initial cost.
Applications	Widely used in pharmaceutical, environmental, and food analysis.[2][5]	Ideal for ultra-trace analysis in clinical diagnostics, forensic science, and research.[27]

Experimental Workflows and Protocols

To provide a practical context, the following sections detail standardized workflows for amine analysis using both HPLC-FLD and HPLC-CLD.

HPLC-FLD Workflow for Primary Amine Analysis using OPA Derivatization

Caption: Workflow for HPLC-FLD analysis of primary amines with OPA derivatization.

Experimental Protocol: OPA Derivatization for HPLC-FLD

• Reagent Preparation:

  • Borate Buffer (0.1 M, pH 10.2): Prepare a 0.1 M sodium tetraborate solution and adjust the pH to 10.2.[28]

  • OPA Reagent: Dissolve 5 mg of o-phthalaldehyde in 0.5 mL of methanol, then add 4.5 mL of the borate buffer and 50 µL of 3-mercaptopropionic acid.[28] This reagent should be prepared fresh daily.

• Sample Preparation:

  • Extract amines from the sample matrix using a suitable solvent.

  • If necessary, perform protein precipitation (e.g., with acetonitrile or methanol) for biological samples.[10]

• Derivatization:

  • In an autosampler vial, mix the sample extract with the OPA reagent. An automated online derivatization in the HPLC autosampler can improve accuracy and reduce labor.[28]

  • Allow the reaction to proceed for a defined time (typically 1-5 minutes) at room temperature before injection.[28]

• HPLC-FLD Conditions:

  • Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).[3][10]

  • Mobile Phase: A gradient elution is often used, for example, with a mobile phase consisting of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol).

  • Flow Rate: Typically 1.0 mL/min.

  • Fluorescence Detector Settings: Excitation wavelength around 230-340 nm and emission wavelength around 450-455 nm.[28][29]

HPLC-CLD Workflow for Amine Analysis using Peroxyoxalate Chemiluminescence

Caption: Workflow for HPLC-CLD analysis of amines using peroxyoxalate reaction.

Experimental Protocol: Peroxyoxalate Chemiluminescence Detection

• Pre-column Derivatization (Fluorescent Tagging):

  • Derivatize the amine sample with a fluorescent reagent such as Dansyl Chloride. This involves mixing the sample with the derivatizing reagent in an appropriate buffer (e.g., sodium bicarbonate buffer, pH 9.5) and incubating.[10]

• HPLC Separation:

  • Separate the fluorescently-tagged amines on a reversed-phase HPLC column.

• Post-Column Chemiluminescence Reaction:

  • Use a post-column pump to deliver the chemiluminescence reagents.

  • The column eluate is mixed with a solution of an oxalate ester (e.g., bis(2,4,6-trichlorophenyl)oxalate - TCPO) and hydrogen peroxide.[20]

  • This mixing occurs in a reaction coil before the flow cell of the chemiluminescence detector.[6]

• Chemiluminescence Detection:

  • The light emitted from the peroxyoxalate reaction is measured by a photomultiplier tube.[6] The detector does not have a light source.

Causality in Experimental Design and Troubleshooting

Expertise in Action: Understanding why certain parameters are chosen is key to robust method development and effective troubleshooting.

Mobile Phase and pH Control

• Causality: The pH of the mobile phase is critical for controlling the retention of ionizable compounds like amines and for ensuring the stability of derivatized products. For reversed-phase chromatography of derivatized amines, a slightly acidic to neutral pH is often optimal.

• Troubleshooting: If peak tailing or poor resolution is observed, adjusting the mobile phase pH or buffer concentration can significantly improve peak shape.[30] Inconsistent retention times may point to issues with mobile phase preparation or proportioning.[31]

Derivatization Reaction Conditions

• Causality: The efficiency of the derivatization reaction is dependent on pH, temperature, reaction time, and reagent concentration. For example, OPA derivatization is performed in an alkaline medium to facilitate the reaction with the primary amino group.[9]

• Troubleshooting: Low signal intensity could be due to incomplete derivatization. It is essential to optimize and validate the derivatization conditions. Excess derivatizing reagent can sometimes cause interfering peaks.

Detector Settings

• For FLD: The choice of excitation and emission wavelengths is crucial for maximizing sensitivity and selectivity. These should be optimized based on the fluorescence spectrum of the derivatized amine.

• For CLD: The flow rates of the post-column reagents and the length of the reaction coil must be optimized to ensure that the maximum light emission occurs within the detector's flow cell.[7]

Common Troubleshooting Scenarios

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Signal	Incomplete derivatization; Incorrect detector settings; Lamp failure (FLD); Reagent degradation (CLD).	Optimize derivatization; Verify wavelengths/gain; Replace lamp; Prepare fresh CL reagents.[32]
Peak Tailing	Secondary interactions with the column; Column overload; Inappropriate mobile phase pH.	Use a column with better end-capping; Reduce sample concentration; Adjust mobile phase pH or buffer strength.[30][33]
Baseline Noise/Drift	Air bubbles in the system; Contaminated mobile phase or detector cell; Pump issues.	Degas mobile phase; Flush the system and clean the flow cell; Check for leaks and ensure stable pump performance.[31]
Inconsistent Retention Times	Poor temperature control; Inconsistent mobile phase composition; Column degradation.	Use a column oven; Prepare fresh mobile phase and check pump mixing; Replace the column.[31]

Conclusion: Selecting the Optimal Detection Method

Both HPLC-FLD and HPLC-CLD are powerful techniques for the sensitive and selective analysis of amines.

• HPLC-FLD is a robust, widely accessible, and highly sensitive method suitable for a broad range of applications. Its well-established derivatization chemistries and instrumentation make it a workhorse in many analytical laboratories.

• HPLC-CLD offers unparalleled sensitivity, making it the method of choice for applications demanding the lowest possible detection limits. While the instrumentation can be more specialized, the absence of an external light source simplifies the optical design and can reduce certain types of background noise.

The ultimate decision rests on the specific analytical challenge. For routine analysis where high sensitivity is required, HPLC-FLD is often sufficient and more cost-effective. For cutting-edge research or clinical applications where every increase in sensitivity matters, the investment in HPLC-CLD can provide significant advantages. A thorough understanding of the principles, experimental variables, and potential pitfalls of each technique, as outlined in this guide, will empower researchers to make informed decisions and develop robust, reliable methods for amine analysis.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(2-Methoxyphenyl)cyclopropan-1-amine

This document provides a detailed protocol for the safe handling, management, and disposal of 2-(2-Methoxyphenyl)cyclopropan-1-amine. As a substituted aromatic amine, this compound requires meticulous adherence to safety and waste management procedures to protect laboratory personnel and the environment. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth, step-by-step guidance grounded in established safety principles and regulatory standards.

Hazard Profile and Chemical Characteristics

Understanding the chemical nature of 2-(2-Methoxyphenyl)cyclopropan-1-amine is fundamental to its safe management. The molecule incorporates a reactive cyclopropylamine moiety and a methoxyphenyl group. Structurally similar compounds, particularly primary aromatic amines and cyclopropylamines, exhibit notable hazards. Aromatic amines are a class of compounds known for their potential toxicity and carcinogenicity.[1][2][3] The strained three-membered ring of the cyclopropyl group enhances its chemical reactivity.[4]

Table 1: Summary of Potential Hazards and Safety Recommendations

Hazard Category	Description & Precautionary Action	Recommended Personal Protective Equipment (PPE)
Skin Corrosion/Irritation	Assumed to be corrosive or a severe irritant based on similar amine compounds.[5][7] Direct contact can cause burns. Action: Avoid all skin contact. Wash hands thoroughly after handling.[8]	Nitrile or neoprene gloves, lab coat, closed-toe shoes.[9][10]
Serious Eye Damage	Expected to cause serious and potentially permanent eye damage.[5][11] Action: Avoid any eye contact. In case of contact, flush immediately and continuously with water for at least 15 minutes.[12]	Chemical safety goggles and/or a full-face shield.[10]
Respiratory Irritation	Vapors or aerosols may cause respiratory tract irritation.[6][8] Action: Use only in a well-ventilated area, preferably within a chemical fume hood.[5]	Chemical fume hood. Respirator if fume hood is not available (requires specific training).
Acute Toxicity	May be harmful if swallowed, inhaled, or absorbed through the skin.[8][11] Action: Do not ingest. Avoid creating dust or aerosols.	Standard PPE as listed above.
Environmental Hazard	Aromatic amines can be toxic to aquatic life.[2][3] Action: Do not allow the product to enter drains or waterways.[13]	N/A

Spill Management Protocol

Prompt and correct response to a spill is critical to mitigating exposure and environmental contamination. The appropriate response depends on the scale of the spill.

Minor Spill (Contained within a Fume Hood)

• Alert Personnel: Immediately notify others in the vicinity.

• Ensure Ventilation: Keep the fume hood sash at the lowest practical height.

• Don PPE: Wear two pairs of nitrile gloves, a lab coat, and chemical safety goggles.

• Contain & Absorb: Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial spill pillow.[14] Work from the outside of the spill inward to prevent spreading.[15]

• Neutralize (Optional but Recommended): For amines, a weak acid like citric acid can be used for neutralization after absorption.[16] Use pH paper to confirm neutralization if this step is performed.

• Collect Waste: Carefully scoop the absorbed material and any contaminated debris into a designated, chemically compatible waste container.[13][15]

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. Some commercial decontamination solutions are specifically designed for aromatic amines.[17]

• Dispose: Label the waste container as "Spill Debris containing 2-(2-Methoxyphenyl)cyclopropan-1-amine" and manage it as hazardous waste.

Major Spill (Outside of a Fume Hood or Large Volume)

• EVACUATE: Immediately alert all personnel and evacuate the laboratory.

• ISOLATE: Close the doors to the affected area to contain vapors. If safe to do so, turn off ignition sources.[15]

• NOTIFY: Contact your institution's Environmental Health & Safety (EH&S) department and/or emergency response team immediately. Provide them with the chemical name and quantity spilled.

• DO NOT ATTEMPT TO CLEAN UP A MAJOR SPILL unless you are a trained emergency responder with the appropriate respiratory protection and equipment.

Waste Segregation and Collection: A Step-by-Step Guide

Improper segregation of chemical waste can lead to dangerous reactions and complicates the disposal process. 2-(2-Methoxyphenyl)cyclopropan-1-amine waste must be handled as regulated hazardous waste.

Step 1: Designate a Waste Stream This compound is an organic amine. It must be collected in a dedicated "Non-halogenated Organic Waste" or "Amine Waste" container.

• NEVER mix with acids or strong oxidizing agents, as this can cause a violent reaction.[18]

• NEVER dispose of this chemical down the drain.[19][20][21] Amines can be harmful to aquatic ecosystems, and this practice is a violation of environmental regulations.[2][9]

Step 2: Select the Proper Waste Container

• Use a chemically compatible container, typically a high-density polyethylene (HDPE) or glass bottle.[18]

• Ensure the container is in good condition with a secure, screw-top lid.[22]

• The container must be clean and, if reused, the previous contents must be compatible. It is best practice to rinse a container that previously held an incompatible material (like an acid) and collect the first rinseate as hazardous waste.[18][22]

Step 3: Accumulate Waste Safely

• Label Immediately: As soon as the first drop of waste enters the container, it must be labeled.[22] Use your institution's official hazardous waste tag.

• Complete the Label: List all constituents by their full chemical name, including solvents and their approximate percentages. Do not use abbreviations or chemical formulas.[22]

• Keep Closed: The waste container must be kept tightly sealed at all times, except when adding waste.[18][22]

• Use Secondary Containment: Store the waste container in a secondary containment bin capable of holding at least 110% of the container's volume.[18] This prevents the spread of material in case of a leak.

• Store Appropriately: Keep the waste container in a designated satellite accumulation area within the lab, under the control of laboratory personnel.[23]

Final Disposal Procedure

The final disposal of 2-(2-Methoxyphenyl)cyclopropan-1-amine must be conducted through your institution's certified hazardous waste program, in compliance with federal and state regulations such as the Resource Conservation and Recovery Act (RCRA).[24]

Workflow for Disposal

The following workflow outlines the decision-making process from generation to disposal.

Caption: Waste Disposal Decision Workflow for 2-(2-Methoxyphenyl)cyclopropan-1-amine.

Requesting Pickup

Once your waste container is full or has reached its accumulation time limit (e.g., 180 days at UCSF, 12 months in academic labs under Subpart K), schedule a pickup through your institution's EH&S department.[18][23] Do not allow hazardous waste to accumulate indefinitely.

Regulatory Framework

The management of laboratory chemical waste in the United States is primarily governed by the Environmental Protection Agency (EPA) under RCRA. Academic and research institutions may operate under specific rules, such as 40 CFR Part 262, Subpart K, which provides an alternative, more flexible set of standards for managing hazardous waste in laboratories.[23][25][26] These regulations ensure that trained professionals are responsible for making final hazardous waste determinations and that waste is removed from labs regularly to enhance safety.[26][27]

By following the procedures outlined in this guide, your laboratory can ensure the safe and compliant disposal of 2-(2-Methoxyphenyl)cyclopropan-1-amine, upholding its commitment to personnel safety and environmental stewardship.

References

• Regulations for Hazardous Waste Generated at Academic Labor
• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (n.d.).
• Managing Hazardous Waste at Academic Laboratories Rulemaking. (2008, December 31). US EPA.
• H&S Section 6: Hazardous Materials Recycling & Disposal. (n.d.). College of Chemistry, University of California, Berkeley.
• Regulation of Laboratory Waste. (n.d.). American Chemical Society.
• Spill Decontamination Kit for Arom
• Frequent Questions About Managing Hazardous Waste at Academic Labor
• SPILL CLEANUP QUICK REFERENCE. (n.d.). University of California, Berkeley.
• Lab Pack Management 101: Removal of Lab Waste in Schools and Laboratories. (2019, July 18). Hazardous Waste Experts.
• Amine Disposal For Businesses. (2024, July 18). Collect and Recycle.
• Hazardous Waste and Disposal Considerations. (n.d.). American Chemical Society.
• Chemical Waste Disposal. (n.d.). Stanford Environmental Health & Safety.
• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (2023, November 9).
• Chemical Waste. (n.d.). UCSF Environment, Health & Safety.
• Guide for Chemical Spill Response. (n.d.). American Chemical Society.
• How to Store and Dispose of Extremely Hazardous Chemical Waste. (2024, March 3). UC San Diego.
• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (2023, November 9).
• Aromatic Amine DECONtamination Solution Safety D
• Safety Data Sheet for a Corrosive Amine Mixture. (n.d.).
• Safety Data Sheet for 2-(2-Methoxyphenoxy)ethylamine. (2025, December 25). Thermo Fisher Scientific.
• Chemical Spill Procedures. (n.d.). Princeton University Environmental Health and Safety.
• Safety Data Sheet for 1-(4-Methoxyphenyl)-1-cyclopropanecarboxylic acid. (2025, December 19). Fisher Scientific.
• Material Safety Data Sheet for a Mixture of Aromatic Hydroxyls / Amines. (n.d.). Tri-iso.
• Cyclopropylamine Safety D
• CYCLOPROPYLAMINE FOR SYNTHESIS MSDS. (2016, May 25). Loba Chemie.
• Safety Data Sheet for 2-methoxy-1-propene. (2012, March 23). Thermo Fisher Scientific.
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• 2-cyclopropyl-2-methoxypropan-1-amine — Chemical Substance Inform
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• Advances in the Synthesis of Cyclopropylamines. (2025, March 6).
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